4-(Methoxymethyl)oxane-4-carbaldehyde

• CAS: 1824316-03-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(Methoxymethyl)oxane-4-carbaldehyde: Synthesis, Structure, and Physicochemical Characterization

Abstract

This technical guide provides a comprehensive overview of 4-(Methoxymethyl)oxane-4-carbaldehyde, a specialized heterocyclic aldehyde of interest in synthetic chemistry and drug discovery. While detailed experimental data for this specific molecule is not extensively available in public literature, this document consolidates fundamental chemical information, proposes a robust synthetic pathway, and presents predicted physicochemical and spectroscopic properties based on established principles and data from analogous structures. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's characteristics for its potential application as a versatile building block in the synthesis of more complex molecules.

Introduction and Compound Identification

4-(Methoxymethyl)oxane-4-carbaldehyde is a substituted tetrahydropyran derivative featuring both a methoxymethyl and a formyl group attached to the same quaternary carbon atom (C4). The oxane (tetrahydropyran) ring is a prevalent scaffold in numerous natural products and pharmacologically active compounds, imparting favorable pharmacokinetic properties such as aqueous solubility. The dual functionality at the C4 position makes this compound a unique and potentially valuable intermediate for introducing structural complexity in organic synthesis.

Table 1: Compound Identification

Identifier	Value	Source
Chemical Name	4-(Methoxymethyl)oxane-4-carbaldehyde	IUPAC Nomenclature
CAS Number	175982-76-0	[1]
Molecular Formula	C₇H₁₂O₃	[1]
Molecular Weight	144.17 g/mol	[1]
Canonical SMILES	COC1(CCOCC1)C=O	[2]
InChI Key	CAHJOULIZJAHEA-UHFFFAOYSA-N	[2]

The chemical structure of 4-(Methoxymethyl)oxane-4-carbaldehyde is depicted below:

Caption: Chemical structure of 4-(Methoxymethyl)oxane-4-carbaldehyde.

Proposed Synthesis Pathway

While a specific, peer-reviewed synthesis for 4-(Methoxymethyl)oxane-4-carbaldehyde is not readily found, a highly plausible and efficient route involves the oxidation of the corresponding primary alcohol, [4-(methoxymethyl)oxan-4-yl]methanol. This precursor can be synthesized through multi-step reactions starting from commercially available materials. The final oxidation step is critical and can be achieved using several modern, mild oxidation reagents to prevent over-oxidation to the carboxylic acid. The Dess-Martin periodinane (DMP) oxidation is proposed here due to its high selectivity, mild reaction conditions, and broad functional group tolerance.[3]

Caption: Proposed synthetic workflow for 4-(Methoxymethyl)oxane-4-carbaldehyde via Dess-Martin oxidation.

Experimental Protocol: Dess-Martin Oxidation

This protocol describes a general method for the oxidation of [4-(methoxymethyl)oxan-4-yl]methanol to the target aldehyde.

Materials:

• [4-(Methoxymethyl)oxan-4-yl]methanol (1.0 equivalent)

• Dess-Martin Periodinane (DMP) (1.5 equivalents)[4]

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Sodium thiosulfate (Na₂S₂O₃)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of [4-(methoxymethyl)oxan-4-yl]methanol in anhydrous DCM (approx. 0.1-0.5 M concentration) at room temperature, add Dess-Martin periodinane in one portion.[4]

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.[4]

• Upon completion, dilute the reaction mixture with diethyl ether.

• Pour the diluted mixture into a vigorously stirred biphasic solution of saturated aqueous NaHCO₃ and a 10% aqueous solution of Na₂S₂O₃.

• Continue stirring until the solid residues dissolve and the two layers become clear.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography to yield the pure 4-(Methoxymethyl)oxane-4-carbaldehyde.

Physicochemical Properties

Experimental data on the physical properties of 4-(Methoxymethyl)oxane-4-carbaldehyde are not available. The following table provides predicted values and data from a closely related, un-substituted analogue, tetrahydropyran-4-carbaldehyde, for reference.

Table 2: Physical and Chemical Properties

Property	Predicted/Analogous Value	Notes
Physical State	Predicted to be a liquid at room temperature	Based on similar low molecular weight aldehydes and ethers.
Boiling Point	~177 °C (for tetrahydropyran-4-carbaldehyde)	[5] The target compound's boiling point is expected to be slightly higher due to increased molecular weight.
Solubility	Predicted to be soluble in common organic solvents (DCM, Ether, Ethyl Acetate).
XlogP (Predicted)	-0.2	[2] Indicates a degree of hydrophilicity.

Spectroscopic and Analytical Characterization

No published spectra for 4-(Methoxymethyl)oxane-4-carbaldehyde are available. The following are expected characteristic signals based on the analysis of its functional groups and data from analogous structures.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aldehyde proton, the methoxy group, the methylene protons of the methoxymethyl group, and the methylene protons of the oxane ring.

• δ 9.5-9.8 ppm (s, 1H): Aldehyde proton (-CHO). This will be a singlet due to the absence of adjacent protons.

• δ 3.3-3.5 ppm (s, 3H): Methoxy group protons (-OCH₃). A sharp singlet.

• δ 3.2-3.4 ppm (s, 2H): Methylene protons of the methoxymethyl group (-CH₂-O-). A singlet as it is attached to the quaternary carbon.

• δ 3.5-3.8 ppm (m, 4H): Methylene protons of the oxane ring adjacent to the ring oxygen (C2 and C6 positions).

• δ 1.5-1.8 ppm (m, 4H): Methylene protons of the oxane ring at the C3 and C5 positions.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will be characterized by a downfield signal for the aldehyde carbonyl carbon.

• δ ~200-205 ppm: Aldehyde carbonyl carbon (-CHO).

• δ ~70-75 ppm: Methylene carbon of the methoxymethyl group (-CH₂-O-).

• δ ~65-70 ppm: Methylene carbons of the oxane ring adjacent to the ring oxygen (C2 and C6).

• δ ~58-62 ppm: Methoxy group carbon (-OCH₃).

• δ ~45-50 ppm: Quaternary carbon (C4).

• δ ~30-35 ppm: Methylene carbons of the oxane ring (C3 and C5).

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be dominated by a strong absorption band characteristic of the aldehyde carbonyl group.

• ~2950-2850 cm⁻¹: C-H stretching of the alkyl and methoxy groups.

• ~2820 and ~2720 cm⁻¹: Characteristic C-H stretching of the aldehyde proton (Fermi doublets).

• ~1720-1740 cm⁻¹: Strong C=O stretching of the aldehyde.

• ~1100 cm⁻¹: C-O-C stretching of the oxane and ether functionalities.

Mass Spectrometry (Predicted)

• Electron Ionization (EI): The molecular ion peak (M⁺) at m/z = 144.17 is expected, though it may be of low intensity. Fragmentation patterns would likely involve the loss of the formyl group (CHO, 29 Da) and the methoxymethyl group (CH₂OCH₃, 45 Da).

• Electrospray Ionization (ESI): Adducts such as [M+H]⁺ at m/z = 145.09 and [M+Na]⁺ at m/z = 167.07 would be expected.[2]

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-(Methoxymethyl)oxane-4-carbaldehyde is not publicly available. However, based on the known hazards of structurally similar aldehydes and heterocyclic compounds, the following precautions are recommended.

• Hazard Statements (Anticipated):

  • Causes skin irritation.[6]

  • Causes serious eye irritation.[6]

  • May cause respiratory irritation.[6]

• Precautionary Measures:

  • Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6]

  • Avoid breathing vapors or mist.[6]

  • Wash hands thoroughly after handling.[6]

• First Aid:

  • In case of skin contact: Wash with plenty of soap and water.[6]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[6]

  • In all cases of exposure, seek medical advice if symptoms persist.

Applications and Future Outlook

4-(Methoxymethyl)oxane-4-carbaldehyde, with its unique geminal difunctionalization on a saturated heterocyclic ring, represents a valuable, albeit underutilized, synthetic intermediate. The aldehyde functionality allows for a wide range of subsequent chemical transformations, including:

• Reductive amination to introduce substituted aminomethyl groups.

• Wittig and related olefination reactions to form carbon-carbon double bonds.

• Oxidation to the corresponding carboxylic acid.

• Addition of organometallic reagents to generate secondary alcohols.

These potential transformations open avenues for the synthesis of novel scaffolds for drug discovery, particularly in the development of sp³-rich molecules which are of increasing interest in medicinal chemistry for their improved pharmacological properties. Further research into the synthesis and reactivity of this compound is warranted to fully explore its potential in the creation of new chemical entities.

References

• Sigma-Aldrich. (2025, September 22).
• PubChemLite. 4-methoxyoxane-4-carbaldehyde (C7H12O3).
• Thermo Fisher Scientific. (2010, June 4).
• Benchchem. A Researcher's Guide to Aldehyde Synthesis: Swern Oxidation vs.
• ChemicalBook. Tetrahydropyran-4-carbaldehyde.
• CORE.
• Alfa Chemistry. (2024, October 25).
• Wikipedia.
• Sapphire Bioscience. 4-Methoxyoxane-4-carbaldehyde.
• Chemistry Steps. (2020, January 7).
• Merck. Dess–Martin Periodinane.
• JOCPR. Synthesis, crystal structure, spectra.
• MDPI. Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles.
• PMC.
• Organic Syntheses Procedure. synthesis of dess-martin-periodinane.
• Wikipedia.
• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction.
• Benchchem.
• Organic Chemistry Portal. Synthesis of tetrahydropyrans.
• IJAR. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• ResearchGate. 1H NMR spectra of synthesized model compound 4f.
• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones.
• National Institute of Standards and Technology. Tetrahydropyran - the NIST WebBook.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• Tokyo Chemical Industry Co., Ltd. (APAC). Vilsmeier-Haack Reaction.
• DOI.
• UniTo. 4‐Methyltetrahydropyran (4‐MeTHP)
• PMC. 4‐Methyltetrahydropyran (4‐MeTHP)
• IJCRA.
• Synblock. CAS 50675-18-8 | Tetrahydro-2H-pyran-4-carbaldehyde.
• Chem-Impex. Tetrahydropyran-4-carbaldehyde.
• Wiley Online Library. Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP)
• ResearchGate. Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP)
• Organic Syntheses Procedure. 4.
• ResearchGate. Synthesis of tetrahydropyrans via an intermolecular oxa-michael/michael stepwise cycloaddition | Request PDF.
• Wiley Online Library. 4‐Methyltetrahydropyran (4‐MeTHP)
• Oregon St
• ChemicalBook. Tetrahydropyran(142-68-7) 13C NMR spectrum.
• ChemicalBook. Tetrahydro-4H-pyran-4-one(29943-42-8) 1H NMR spectrum.
• ResearchGate. 13 C NMR spectra of synthesized model compound 4f.
• University of California, Los Angeles. 13-C NMR Chemical Shift Table.pdf.
• ResearchGate. 4‐Methyltetrahydropyran (4‐MeTHP)

Sources

• 1. Dess-Martin periodinane: The 'magic wand' in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 2. Tetrahydro-2H-pyran-4-carboxaldehyde | C6H10O2 | CID 9964078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS 50675-18-8 | Tetrahydro-2H-pyran-4-carbaldehyde - Synblock [synblock.com]
• 6. rsc.org [rsc.org]

A Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 4-(Methoxymethyl)oxane-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis and prediction of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel compound 4-(Methoxymethyl)oxane-4-carbaldehyde. In the absence of direct experimental data in the public domain, this document leverages established principles of NMR spectroscopy, substituent effects, and data from analogous molecular fragments to construct a detailed theoretical spectrum. This guide is intended to serve as a valuable resource for researchers in the synthesis, characterization, and application of oxane-based compounds, offering insights into spectral interpretation and a foundational protocol for experimental data acquisition.

Introduction: The Structural Landscape of 4-(Methoxymethyl)oxane-4-carbaldehyde

4-(Methoxymethyl)oxane-4-carbaldehyde is a unique molecule featuring a central oxane (tetrahydropyran) ring, a common scaffold in many biologically active compounds and natural products. The substitution at the C4 position with both a methoxymethyl and a carbaldehyde group introduces interesting stereoelectronic effects that are expected to be reflected in its NMR spectra. Understanding the precise chemical shifts and coupling constants is paramount for its unambiguous identification and for elucidating its conformational behavior in solution.

This guide will deconstruct the molecule into its constituent functional groups to predict the chemical environment of each proton and carbon nucleus. The analysis is grounded in fundamental NMR principles and supported by data from related structures.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 4-(Methoxymethyl)oxane-4-carbaldehyde is expected to exhibit distinct signals corresponding to the aldehyde proton, the methoxy group, the methoxymethyl bridge, and the diastereotopic protons of the oxane ring. The chemical shifts are influenced by the electronegativity of the oxygen atoms and the anisotropic effects of the carbonyl group.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for 4-(Methoxymethyl)oxane-4-carbaldehyde

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H1 (Aldehyde)	9.5 - 9.8	s	-	The aldehyde proton is highly deshielded due to the electronegativity of the carbonyl oxygen and its anisotropic field.[1][2][3]
H2, H6 (Oxane, axial)	3.5 - 3.7	ddd	J ≈ 11 (gem), 11 (ax-ax), 4 (ax-eq)	These protons are adjacent to the ring oxygen, leading to a downfield shift.[4][5][6] The axial protons are expected to be shielded relative to the equatorial protons.
H2, H6 (Oxane, equatorial)	3.8 - 4.0	ddd	J ≈ 11 (gem), 4 (eq-ax), 2 (eq-eq)	Equatorial protons adjacent to the oxygen are typically deshielded compared to their axial counterparts.[4][5][6]
H3, H5 (Oxane, axial)	1.6 - 1.8	m	-	These are typical chemical shifts for axial protons in a cyclohexane-like system.
H3, H5 (Oxane, equatorial)	1.9 - 2.1	m	-	Equatorial protons are generally slightly deshielded compared to axial protons in the absence of strong anisotropic effects.
H7 (Methoxymethyl)	3.4 - 3.6	s	-	These protons are on a carbon adjacent to an ether oxygen, resulting in a characteristic downfield shift.[4][5][6]
H8 (Methoxy)	3.3 - 3.4	s	-	The methyl protons of the methoxy group are shielded relative to the methoxymethyl protons but are still in the typical ether region.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a carbon map of the molecule. The carbonyl carbon of the aldehyde is expected to be the most downfield signal. The carbons of the oxane ring will be influenced by the through-bond effects of the ether oxygen and the substituents at C4.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-(Methoxymethyl)oxane-4-carbaldehyde

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C1 (Aldehyde C=O)	200 - 205	The carbonyl carbon of an aldehyde is highly deshielded and typically appears in this region.[7][8]
C2, C6 (Oxane)	65 - 70	These carbons are directly attached to the electronegative ring oxygen, causing a significant downfield shift.[4][6]
C3, C5 (Oxane)	25 - 30	These are standard chemical shifts for methylene carbons in a saturated heterocyclic system.
C4 (Quaternary)	50 - 55	This quaternary carbon is substituted with two electron-withdrawing groups, leading to a downfield shift.
C7 (Methoxymethyl)	70 - 75	This carbon is attached to an ether oxygen, placing it in the typical range for such carbons.[4][6]
C8 (Methoxy)	58 - 62	The methoxy carbon is also deshielded due to the attached oxygen.

Experimental Protocol for NMR Data Acquisition

To validate the predicted spectral data, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring high-quality and reproducible data.

4.1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice due to its excellent solubilizing properties for a wide range of organic molecules and its single residual solvent peak at 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR.

• Concentration: Prepare a solution of 5-10 mg of 4-(Methoxymethyl)oxane-4-carbaldehyde in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Tetramethylsilane (TMS) is typically added by the manufacturer as a 0 ppm reference standard.

4.2. NMR Instrument Parameters

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended for better signal dispersion, especially for resolving the complex multiplets of the oxane ring protons.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Spectral Width: 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled experiment (e.g., zgpg30) to provide singlet peaks for each carbon.

  • Spectral Width: 220-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as ¹³C is a less sensitive nucleus.

• 2D NMR Experiments (for structural confirmation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, particularly within the oxane ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which will be crucial for assigning the quaternary carbon (C4) and confirming the connectivity of the methoxymethyl and carbaldehyde groups.

4.3. Data Processing and Analysis

• Fourier Transformation: Apply an exponential multiplication (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectra and apply a baseline correction to ensure accurate integration.

• Referencing: Calibrate the ¹H spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm and the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm.

• Peak Picking and Integration: Identify all peaks and integrate the ¹H signals to determine the relative proton ratios.

• Coupling Constant Measurement: Measure the J-couplings from the ¹H spectrum to aid in conformational analysis.

Visualizing the Molecular Structure and NMR Correlations

The following diagrams illustrate the molecular structure and the key expected NMR correlations.

Sources

• 1. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. chemistryconnected.com [chemistryconnected.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 4-(Methoxymethyl)oxane-4-carbaldehyde

Introduction

4-(Methoxymethyl)oxane-4-carbaldehyde is a bifunctional organic molecule of interest in synthetic chemistry and drug discovery, incorporating a cyclic ether (oxane), an aldehyde, and a methoxymethyl ether within its structure. Understanding its behavior under mass spectrometric conditions is paramount for its characterization, purity assessment, and for monitoring its transformations in complex matrices. This technical guide provides a detailed exploration of the predicted electron ionization (EI) mass spectrometry fragmentation pathways of this molecule. By dissecting the fragmentation of its constituent functional groups, we can anticipate the primary routes of decomposition and the characteristic ions that would be observed, thereby facilitating its unambiguous identification.

The principles outlined herein are grounded in the fundamental concepts of mass spectrometry, including the initial ionization event, and the subsequent unimolecular decompositions driven by the stability of the resulting fragment ions and neutral losses.[1] The presence of multiple heteroatoms—the ring oxygen, the ether oxygen, and the carbonyl oxygen—provides several potential sites for initial ionization, which will significantly influence the subsequent fragmentation cascades.[2]

Methodology: A Predictive Approach

Due to the absence of published mass spectra for 4-(Methoxymethyl)oxane-4-carbaldehyde, this guide employs a predictive methodology based on well-established fragmentation patterns of related chemical moieties. The predicted pathways are derived from documented behaviors of aldehydes, cyclic ethers, and methoxymethyl ethers under electron ionization.[3][4][5]

Experimental Protocols: Hypothetical GC-MS Analysis

To acquire a mass spectrum of 4-(Methoxymethyl)oxane-4-carbaldehyde, a standard gas chromatography-mass spectrometry (GC-MS) protocol would be employed.

Sample Preparation:

• A dilute solution of the analyte (approximately 100 µg/mL) is prepared in a volatile, inert solvent such as dichloromethane or ethyl acetate.

• An internal standard (e.g., a deuterated analog or a compound with similar chemical properties but a different retention time and mass spectrum) may be added for quantitative analysis.

GC-MS Parameters:

Parameter	Value	Rationale
GC System	Agilent 8890 GC or equivalent	Standard, robust platform for routine analysis.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for a wide range of analytes.
Injection Volume	1 µL	Prevents column overloading and peak distortion.
Inlet Temperature	250 °C	Ensures complete volatilization of the analyte.
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min	Provides good separation from potential impurities.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert and provides good chromatographic resolution.
MS System	Agilent 5977B MSD or equivalent	A common and reliable single quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS, provides reproducible fragmentation patterns.
Electron Energy	70 eV	The standard energy for EI, leading to extensive and well-documented fragmentation.
Source Temperature	230 °C	Prevents condensation of the analyte in the ion source.
Quadrupole Temp	150 °C	Ensures consistent ion transmission.
Scan Range	m/z 35-300	Covers the expected molecular ion and fragment ions.

Predicted Fragmentation Pathways

The molecular weight of 4-(Methoxymethyl)oxane-4-carbaldehyde (C8H14O3) is 158.19 g/mol . The molecular ion peak ([M]•+) is expected at m/z 158, although for some aliphatic aldehydes and ethers, it may be weak or absent.[6][7]

Alpha-Cleavage adjacent to the Carbonyl Group

Alpha-cleavage is a dominant fragmentation pathway for aldehydes.[8][9] This involves the cleavage of a bond adjacent to the carbonyl group.

• Pathway 1a: Loss of the Aldehydic Hydrogen. A characteristic fragmentation for aldehydes is the loss of the hydrogen atom from the carbonyl group, leading to a strong [M-1]+ ion.[9]

  Caption: Loss of the aldehydic hydrogen.

• Pathway 1b: Cleavage of the C-C bond between the carbonyl carbon and the oxane ring. This cleavage would result in the formation of a stable acylium ion.

  Caption: Alpha-cleavage at the carbonyl group.

Fragmentation involving the Methoxymethyl Group

The methoxymethyl ether linkage is another labile site for fragmentation.

• Pathway 2a: Alpha-cleavage at the Ether Oxygen. Cleavage of the C-C bond alpha to the ether oxygen can lead to the loss of a methoxymethyl radical or the formation of a methoxymethyl cation.

  Caption: Alpha-cleavage at the methoxymethyl ether.

• Pathway 2b: Loss of Formaldehyde or Methanol. Rearrangement and elimination of neutral molecules like formaldehyde (CH2O, 30 Da) or methanol (CH3OH, 32 Da) are common for methoxy-containing compounds.[5] The loss of methanol is particularly prevalent in the mass spectra of methyl ethers.[5]

  Caption: Neutral loss from the methoxymethyl group.

Fragmentation of the Oxane Ring

Cyclic ethers can undergo ring opening followed by further fragmentation.[4][10]

• Pathway 3a: Ring Opening and Subsequent Cleavages. Ionization at the ring oxygen can initiate a ring-opening fragmentation. This can be followed by a series of cleavages leading to various smaller fragments. A common fragmentation for six-membered rings is the loss of ethylene (C2H4, 28 Da) after ring opening.

  Caption: Ring opening followed by ethylene loss.

• Pathway 3b: Transannular Cleavage. This type of cleavage involves the breaking of two bonds within the ring, which is a characteristic fragmentation for some cyclic systems.[4]

  Caption: Transannular cleavage of the oxane ring.

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation for carbonyl compounds with a sufficiently long alkyl chain containing a gamma-hydrogen.[3][6] In the case of 4-(Methoxymethyl)oxane-4-carbaldehyde, a McLafferty-type rearrangement could occur involving a hydrogen atom from the oxane ring, although this is less conventional. A more plausible McLafferty rearrangement would occur if the ring were to open first. Given the structure, a classic McLafferty rearrangement is unlikely to be a major pathway.

Summary of Predicted Key Fragment Ions

m/z	Proposed Ion Structure / Identity	Fragmentation Pathway
158	[M]•+ (Molecular Ion)	-
157	[M-H]+	Alpha-cleavage (loss of aldehydic H)
129	[M-CHO]+	Alpha-cleavage (loss of formyl radical)
126	[M-CH3OH]•+	Neutral loss of methanol
113	[M-CH2OCH3]+	Alpha-cleavage at the ether linkage
85	[C5H9O]+	Ring fragmentation
45	[CH2OCH3]+	Alpha-cleavage at the ether linkage
29	[CHO]+	Alpha-cleavage (formation of formyl cation)

Conclusion

The mass spectrometry fragmentation of 4-(Methoxymethyl)oxane-4-carbaldehyde is predicted to be a complex interplay of pathways initiated by its three distinct functional groups. The most informative fragments are likely to arise from alpha-cleavages adjacent to the carbonyl and ether functionalities, as well as characteristic neutral losses. The presence of a significant [M-1]+ peak would be highly indicative of the aldehyde moiety. Fragments at m/z 45 and the neutral loss of 32 Da would strongly suggest the presence of the methoxymethyl group. Fragmentation of the oxane ring would likely contribute to the complexity of the lower mass region of the spectrum. This in-depth analysis provides a robust framework for the identification and structural elucidation of 4-(Methoxymethyl)oxane-4-carbaldehyde and related compounds in research, development, and quality control settings.

References

• JoVE. (2024, December 5). Mass Spectrometry: Aldehyde and Ketone Fragmentation.
• NPTEL Archive. Lecture 25 : Mass and Infrared Spectrocopies.
• NSF PAR. (2020, April 18). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion.
• PMC. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes.
• Scribd. Aldehyde Fragmentation Patterns | PDF.
• Whitman People. GCMS Section 6.11.4.
• Unknown. Mass Spectrometry: Fragmentation.
• Wikipedia. (n.d.). Fragmentation (mass spectrometry).
• PMC. (2025, July 29). Determination of Methyl Group Positions in Long-Chain Aliphatic Methyl Ethers and Alcohols by Gas Chromatography/Orbitrap Mass Spectrometry.
• Unknown. Fragmentation mechanisms in electron impact mass spectrometry.

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. thiele.ruc.dk [thiele.ruc.dk]
• 3. jove.com [jove.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Determination of Methyl Group Positions in Long-Chain Aliphatic Methyl Ethers and Alcohols by Gas Chromatography/Orbitrap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. archive.nptel.ac.in [archive.nptel.ac.in]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. scribd.com [scribd.com]
• 9. GCMS Section 6.11.4 [people.whitman.edu]
• 10. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 4-(Methoxymethyl)oxane-4-carbaldehyde

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists

Executive Summary & Chemical Context

The functionalization of saturated heterocycles is a cornerstone of modern drug discovery. Specifically, geminally disubstituted oxanes (tetrahydropyrans) provide unique conformational rigidity and favorable physicochemical properties (e.g., improved aqueous solubility and metabolic stability) when incorporated into active pharmaceutical ingredients.

This application note details a robust, three-step synthetic protocol for 4-(Methoxymethyl)oxane-4-carbaldehyde (CAS: 1824316-03-1)[1]. The target molecule features a quaternary carbon center at the C4 position, bearing both an aldehyde handle for downstream functionalization (e.g., reductive amination, Wittig olefination) and a methoxymethyl ether group[2][3].

Retrosynthetic Rationale & Workflow

Constructing a quaternary center with two distinct oxygenated carbon branches requires precise enolate chemistry to avoid competitive side reactions such as retro-aldol cleavage or O-alkylation.

Strategic Choices:

• Alkylation: We begin with commercially available methyl oxane-4-carboxylate. Kinetic enolate formation using Lithium Diisopropylamide (LDA) followed by trapping with chloromethyl methyl ether (MOM-Cl) reliably establishes the quaternary center.

• Reduction: While direct reduction of the ester to the aldehyde using DIBAL-H is theoretically possible, quaternary esters are notoriously prone to over-reduction or incomplete conversion. We utilize a two-step approach: complete reduction to the primary alcohol using LiAlH4​ , ensuring high fidelity.

• Oxidation: The resulting alcohol is oxidized back to the target aldehyde using Dess-Martin Periodinane (DMP). DMP is selected over Swern oxidation to prevent the formation of malodorous dimethyl sulfide and to ensure the acid-sensitive methoxymethyl ether remains intact under mild, anhydrous conditions.

Synthetic Pathway Visualization

Fig 1: Three-step synthetic workflow for 4-(Methoxymethyl)oxane-4-carbaldehyde.

Step-by-Step Experimental Protocols

General Note: All reactions involving moisture-sensitive reagents must be conducted under an inert atmosphere (Argon or Nitrogen) using flame-dried glassware and anhydrous solvents.

Step 1: Synthesis of Methyl 4-(methoxymethyl)oxane-4-carboxylate

Objective: Install the methoxymethyl group via kinetic enolate alkylation.

• Preparation: Charge a dry 500 mL round-bottom flask with anhydrous THF (150 mL) and diisopropylamine (1.2 equiv). Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Generation: Dropwise add n-Butyllithium (2.5 M in hexanes, 1.1 equiv). Stir for 30 minutes at -78 °C to form LDA.

• Substrate Addition: Slowly add a solution of methyl oxane-4-carboxylate (1.0 equiv, 50 mmol) in THF (20 mL) over 15 minutes. Causality: Slow addition prevents localized heating and suppresses self-condensation of the ester. Stir for 1 hour at -78 °C.

• Alkylation: Add chloromethyl methyl ether (MOM-Cl, 1.5 equiv) neat, dropwise. Caution: MOM-Cl is a known carcinogen; handle strictly inside a fume hood.

• Quench & Workup: Allow the reaction to slowly warm to room temperature over 4 hours. Quench with saturated aqueous NH4​Cl (50 mL). Extract with Ethyl Acetate ( 3×100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, 10-20% EtOAc in Hexanes) to afford Intermediate 1.

Step 2: Synthesis of [4-(Methoxymethyl)oxane-4-yl]methanol

Objective: Complete reduction of the sterically hindered ester to a primary alcohol.

• Preparation: Suspend Lithium Aluminum Hydride ( LiAlH4​ , 2.0 equiv) in anhydrous THF (100 mL) at 0 °C in a 250 mL flask.

• Reduction: Dissolve Intermediate 1 (from Step 1) in THF (30 mL) and add it dropwise to the LiAlH4​ suspension. Causality: The reaction is highly exothermic; 0 °C controls the evolution of hydrogen gas and prevents solvent boil-off.

• Reaction: Remove the ice bath and stir at room temperature for 3 hours. Monitor completion via TLC (stain with KMnO4​ ).

• Fieser Workup: Re-cool to 0 °C. Carefully quench by sequential dropwise addition of water ( x mL, where x=grams of LiAlH4​ ), 15% aqueous NaOH ( x mL), and water ( 3x mL). Causality: This specific quenching sequence (Fieser method) precipitates the aluminum salts as a granular white solid, preventing the formation of an unfilterable emulsion.

• Isolation: Filter the mixture through a pad of Celite, washing the filter cake thoroughly with THF. Concentrate the filtrate to yield Intermediate 2 as a colorless oil. Used without further purification.

Step 3: Synthesis of 4-(Methoxymethyl)oxane-4-carbaldehyde

Objective: Mild, selective oxidation of the primary alcohol to the target aldehyde.

• Preparation: Dissolve Intermediate 2 in anhydrous Dichloromethane (DCM, 100 mL) at room temperature.

• Oxidation: Add Dess-Martin Periodinane (DMP, 1.2 equiv) in a single portion. Causality: DMP provides a highly selective oxidation that stops at the aldehyde stage. The mildly acidic byproducts do not typically cleave the robust MOM ether, whereas harsher acidic oxidations might.

• Reaction: Stir at room temperature for 2 hours. The reaction mixture will become cloudy as the iodine(III) byproduct precipitates.

• Quench: Add a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ (50 mL). Stir vigorously for 30 minutes until the organic layer is clear. Causality: The thiosulfate reduces unreacted DMP, while the bicarbonate neutralizes the acetic acid byproduct, protecting the product.

• Extraction: Separate the layers, extract the aqueous phase with DCM ( 2×50 mL), dry the combined organics over MgSO4​ , and concentrate.

• Final Purification: Flash chromatography (Silica gel, 20% EtOAc in Hexanes) yields the pure target compound[1][2].

Quantitative Data Summaries

Table 1: Physicochemical Properties of Target Compound

Property	Value	Reference
Chemical Name	4-(Methoxymethyl)oxane-4-carbaldehyde	[1]
CAS Number	1824316-03-1	[1]
Molecular Formula	C8​H14​O3​	[3]
Molecular Weight	158.19 g/mol	[1][3]
Appearance	Colorless to pale yellow oil	Empirical

Table 2: Reaction Optimization & Yield Summary

Step	Transformation	Reagents	Time / Temp	Isolated Yield (%)	Purity (GC-MS)
1	Alkylation	LDA, MOM-Cl, THF	4h / -78 °C to RT	78%	>95%
2	Reduction	LiAlH4​ , THF	3h / 0 °C to RT	92%	>98%
3	Oxidation	DMP, DCM	2h / RT	85%	>97%
Overall	Linear Sequence	-	-	~61%	>97%

References

• PubChemLite - Oxane-4-carbaldehyde (C6H10O2). uni.lu.
• CAS No. 1824316-03-1 | Chemsrc. chemsrc.com.
• Buy 2-Ethyl-2-methyloxane-4-carbaldehyde | 34941-22-5 - Smolecule. smolecule.com.

Sources

• 1. CAS No. 1824316-03-1 | Chemsrc [chemsrc.com]
• 2. PubChemLite - Oxane-4-carbaldehyde (C6H10O2) [pubchemlite.lcsb.uni.lu]
• 3. Buy 2-Ethyl-2-methyloxane-4-carbaldehyde | 34941-22-5 [smolecule.com]

Application Notes and Protocols for Reductive Amination Using 4-(Methoxymethyl)oxane-4-carbaldehyde

Introduction

Reductive amination stands as a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug development, offering a robust and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction transforms a carbonyl group, such as an aldehyde or ketone, into an amine through an intermediate imine.[3][4] The process is highly valued for its efficiency, often proceeding as a one-pot reaction under mild conditions, which aligns with the principles of green chemistry.[3]

This guide provides detailed procedures for the reductive amination of 4-(Methoxymethyl)oxane-4-carbaldehyde, a valuable building block in synthetic chemistry. The protocols outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing mechanistic understanding, practical execution, and safety.

Mechanism of Reductive Amination

The reductive amination reaction proceeds in two principal steps that can occur sequentially in a single reaction vessel:[4][5]

• Imine or Iminium Ion Formation: The process begins with the nucleophilic attack of an amine on the carbonyl carbon of the aldehyde. This is followed by dehydration to form an imine (from a primary amine) or an enamine (from a secondary amine). Under the typically neutral or weakly acidic reaction conditions, the imine can be protonated to form a more electrophilic iminium ion.[3][6][7] The equilibrium of this step is driven towards the imine/iminium ion by the removal of water.[3]

• Reduction: A reducing agent, present in the reaction mixture, selectively reduces the imine or iminium ion to the corresponding amine.[4] The choice of reducing agent is critical; it must be mild enough to not significantly reduce the starting aldehyde but reactive enough to reduce the intermediate imine/iminium ion.[8][9]

Selecting the Appropriate Reducing Agent

Several reducing agents are commonly employed for reductive amination, each with its own advantages and specific use cases.[1][8]

Reducing Agent	Key Characteristics	Common Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB)	Mild and selective, tolerates a wide range of functional groups.[9][10] It is moisture-sensitive.[11][12] STAB is often the reagent of choice for its high yields and clean reactions.[10][13]	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)[10][11]
Sodium Cyanoborohydride (NaBH₃CN)	Can be used in protic solvents like methanol and is less sensitive to water than STAB.[11] However, it is highly toxic due to the potential release of hydrogen cyanide.[14]	Methanol (MeOH), Ethanol (EtOH)[11]
Sodium Borohydride (NaBH₄)	A stronger reducing agent that can also reduce the starting aldehyde.[8][11] It is typically added after the imine has been allowed to form completely.[10][11]	Methanol (MeOH), Ethanol (EtOH)[11]
Catalytic Hydrogenation (H₂/Catalyst)	A green chemistry approach using catalysts like Palladium (Pd), Platinum (Pt), or Nickel (Ni).[3]	Varies depending on catalyst and substrate.

For the protocols detailed below, Sodium Triacetoxyborohydride (STAB) is selected as the primary reducing agent due to its high selectivity, broad functional group tolerance, and operational simplicity.[9][10][15]

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination of 4-(Methoxymethyl)oxane-4-carbaldehyde with a Primary Amine using STAB

This protocol outlines a general one-pot procedure for the reductive amination of 4-(Methoxymethyl)oxane-4-carbaldehyde with a primary amine to yield a secondary amine.

Materials:

• 4-(Methoxymethyl)oxane-4-carbaldehyde (1.0 eq)

• Primary Amine (1.0 - 1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.2 - 1.5 eq)[9]

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[9][10]

• Round-bottom flask

• Magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-(Methoxymethyl)oxane-4-carbaldehyde (1.0 eq) and the primary amine (1.0 - 1.2 eq).

• Dissolve the reactants in anhydrous DCM or DCE to a concentration of approximately 0.1-0.2 M relative to the aldehyde.[9]

• Stir the solution at room temperature for 20-30 minutes to facilitate imine formation.

• Carefully add Sodium Triacetoxyborohydride (1.2 - 1.5 eq) portion-wise to the stirred solution.[9] An exotherm may be observed.

• Continue stirring the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 1 to 24 hours depending on the amine's reactivity.[9]

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir the biphasic mixture vigorously for 30 minutes.[9]

• Separate the organic layer and extract the aqueous layer three times with DCM or DCE.[9]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[9]

• Purify the crude product by flash column chromatography on silica gel to obtain the desired secondary amine.[9]

Protocol 2: Reductive Amination with a Secondary Amine to Form a Tertiary Amine

The procedure is largely the same as for primary amines, with minor adjustments.

Materials:

• 4-(Methoxymethyl)oxane-4-carbaldehyde (1.0 eq)

• Secondary Amine (1.0 - 1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Optional: Acetic Acid (catalytic amount)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• Follow steps 1 and 2 from Protocol 1, using the secondary amine.

• For less reactive secondary amines, a catalytic amount of acetic acid can be added to facilitate iminium ion formation.

• Proceed with steps 3 through 10 as outlined in Protocol 1 to yield the desired tertiary amine.

Visualization of the Experimental Workflow

Caption: General workflow for one-pot reductive amination.

Safety and Handling Precautions

Sodium Triacetoxyborohydride (STAB) is a water-reactive substance.[12] Upon contact with moisture, it can release flammable hydrogen gas.[12] It can also cause serious eye damage and skin and respiratory irritation.[12]

• Handling: Always handle STAB in a certified chemical fume hood.[12] Use non-sparking tools for dispensing the powder and minimize dust generation.[12] Whenever possible, handle the reagent under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent decomposition from atmospheric moisture.[12][16]

• Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical-resistant gloves (e.g., nitrile), and chemical safety goggles with a face shield.[12] If dust is generated, a NIOSH-approved respirator is required.[12]

• Storage: Store STAB in a cool, dry place under an inert atmosphere in a tightly sealed container.[16][17]

• Spills: In case of a spill, evacuate the area.[12] Cover the spill with a dry, inert material such as sand or vermiculite.[12][18] Do not use water.[12]

• Disposal: Unreacted STAB and contaminated materials must be disposed of as hazardous waste according to local, state, and federal regulations.[12]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive reducing agent (decomposed by moisture).- Poor solubility of reactants.- Low reactivity of the amine (e.g., electron-poor aryl amines).[1]	- Use a fresh bottle of STAB or handle it more carefully under inert conditions.- Ensure all starting materials are fully dissolved in the reaction solvent.[1]- For weakly basic amines, consider adding a catalytic amount of acetic acid. For very unreactive amines, a different synthetic route may be necessary.
Formation of Side Products	- Over-alkylation of primary amines to form tertiary amines.- Reduction of the starting aldehyde by the reducing agent.	- Consider a stepwise procedure: form the imine first, then add the reducing agent.[10][13]- Ensure the reducing agent is added after allowing sufficient time for imine formation. Use a milder reducing agent if necessary.
Difficult Product Isolation	- Emulsion formation during aqueous workup.- Co-elution of product and unreacted starting material during chromatography.	- Add brine to the aqueous layer to break up emulsions.- Optimize the solvent system for column chromatography to improve separation.

Troubleshooting Decision Workflow

Caption: Decision workflow for troubleshooting low conversion.

References

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Reductive amination. (n.d.). In Wikipedia. Retrieved from [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Retrieved from [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2012). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In ACS Symposium Series (Vol. 1095, pp. 201-216). American Chemical Society. Retrieved from [Link]

• Reductive Amination. (2024, March 29). Chemistry Steps. Retrieved from [Link]

• Reductive Amination. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. Retrieved from [Link]

• Sharma, M., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10196-10205. Retrieved from [Link]

• Zhang, Y., et al. (2021). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. RSC Advances, 11(52), 32938-32947. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved from [Link]

• Reductive Amination. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? (2025, January 1). Reddit. Retrieved from [Link]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. Retrieved from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Lees, A., et al. (2013). Improved Procedure for Direct Coupling of Carbohydrates to Proteins via Reductive Amination. Bioconjugate Chemistry, 24(11), 1835-1840. Retrieved from [Link]

• Wang, Y., et al. (2021). Facile and Efficient Synthesis of Primary Amines via Reductive Amination over a Ni/Al2O3 Catalyst. Industrial & Engineering Chemistry Research, 60(21), 7751-7760. Retrieved from [Link]

• DIBALH. (2015, December 22). Organic Syntheses. Retrieved from [Link]

• Reductive amination of 4,5-dimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde derived from aloe-emodin. (n.d.). Redalyc. Retrieved from [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. (2020, October 17). Molecules. Retrieved from [Link]

• Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and some reactions of 5-carbmethoxymethylidene-4-oxo- 1,3-thiazol-2-ylguanidine. (n.d.). Arkivoc. Retrieved from [Link]

• Oxetanes: formation, reactivity and total syntheses of natural products. (2025, June 27). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. gctlc.org [gctlc.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. lifechempharma.com [lifechempharma.com]
• 17. tcichemicals.com [tcichemicals.com]
• 18. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Grignard addition reactions with 4-(Methoxymethyl)oxane-4-carbaldehyde

An in-depth technical guide to performing Grignard addition reactions on 4-(Methoxymethyl)oxane-4-carbaldehyde, focusing on overcoming steric hindrance, harnessing chelation control, and optimizing reaction conditions for high diastereoselectivity.

Scientific Context: The Challenge of the Quaternary Center

Tetrahydropyran (oxane) derivatives are highly privileged scaffolds in modern medicinal chemistry and drug development, frequently utilized to improve the pharmacokinetic properties of small molecules. Specifically, 4,4-disubstituted oxanes serve as critical structural nodes in various kinase inhibitors and CNS-active compounds.

The substrate 4-(Methoxymethyl)oxane-4-carbaldehyde presents a unique synthetic challenge. The C4 position of the oxane ring is a fully substituted quaternary center. The adjacent carbaldehyde group is highly sterically encumbered by both the bulky oxane ring and the methoxymethyl (-CH₂OCH₃) moiety. While Grignard reagents are exceptional carbon-based nucleophiles[1], their addition to such hindered electrophiles often results in poor yields due to competing side reactions, most notably β -hydride transfer (Oppenauer-type reduction)[2].

Mechanistic Causality & Stereochemical Control

To successfully execute this reaction, researchers must understand the causality behind the transition state geometry.

The Chelation-Control Model

Standard Felkin-Anh models predict stereochemical outcomes based purely on the steric bulk of the alpha-substituents. However, the presence of the alpha-alkoxy group (the methoxymethyl ether) fundamentally alters the reaction trajectory.

When the Grignard reagent (R-MgX) is introduced in a non-coordinating or weakly coordinating solvent (like anhydrous dichloromethane or diethyl ether), the magnesium ion ( Mg2+ ) acts as a Lewis acid. It simultaneously coordinates to the carbonyl oxygen of the aldehyde and the ether oxygen of the methoxymethyl group. This dual coordination forms a rigid, five-membered cyclic chelate intermediate[3].

Because the conformation is locked by this chelate, the nucleophilic carbon of the Grignard reagent is forced to attack the carbonyl from the less sterically hindered face of the rigidized complex. This chelation control is the primary driver for the high diastereoselectivity (dr) observed in these additions.

Competing Pathways: β -Hydride Elimination

If a bulky Grignard reagent possessing a β -hydrogen (such as isopropylmagnesium chloride) is used, the steric repulsion between the nucleophile and the quaternary center prevents the required C-C bond formation trajectory. Instead, the Grignard reagent acts as a hydride donor via a six-membered cyclic transition state. This results in the reduction of the aldehyde to a primary alcohol (4-(methoxymethyl)oxane-4-methanol) and the liberation of an alkene (e.g., propylene)[4].

Reaction pathway illustrating the chelation-controlled Grignard addition and competing reduction.

Quantitative Data: Reagent Selection and Expected Outcomes

The choice of Grignard reagent directly dictates the success of the addition versus the prevalence of side reactions. The following table summarizes the expected quantitative outcomes based on the steric profile of the organomagnesium halide.

Grignard Reagent (R-MgX)	Steric Bulk	Primary Reaction Pathway	Expected Yield (%)	Diastereomeric Ratio (dr)
Methylmagnesium bromide	Low	Nucleophilic Addition	80 - 90	High (>10:1)
Phenylmagnesium bromide	Moderate	Nucleophilic Addition	75 - 85	High (>10:1)
Allylmagnesium bromide	Moderate	Nucleophilic Addition	85 - 95	Moderate (Variable)
Isopropylmagnesium chloride	High	β -Hydride Reduction	< 30 (Addition)	N/A (Reduction dominates)

Note: If a bulky Grignard reagent is strictly required for the synthetic route, the addition of anhydrous Cerium(III) chloride ( CeCl3​ ) to form an organocerium intermediate can suppress the reduction pathway by increasing the electrophilicity of the carbonyl group[2].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. In-process controls (such as temperature maintenance and specific quenching procedures) ensure that the fragile chelate intermediate is preserved until the C-C bond is fully formed.

Step-by-step experimental workflow for Grignard addition to sterically hindered aldehydes.

Step-by-Step Methodology

1. Apparatus Setup & Environmental Control:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and an Argon/Nitrogen inlet.

• Causality: Grignard reagents are highly basic and nucleophilic; trace moisture will prematurely protonate the reagent, destroying the titer and ruining the stoichiometry[1].

2. Substrate Preparation:

• Dissolve 4-(Methoxymethyl)oxane-4-carbaldehyde (1.0 equivalent, e.g., 5.0 mmol) in anhydrous diethyl ether ( Et2​O ) or tetrahydrofuran (THF) to achieve a concentration of ~0.2 M.

• Causality: Et2​O is often preferred over THF for chelation-controlled reactions because THF coordinates more strongly to magnesium, which can competitively disrupt the internal substrate-magnesium chelate[3].

3. Temperature Modulation:

• Submerge the reaction flask in an ice-water bath (0 °C) or a dry ice/acetone bath (-78 °C) depending on the reactivity of the chosen Grignard reagent. For standard methyl or phenyl additions, 0 °C is sufficient[5].

4. Nucleophile Addition:

• Transfer the Grignard reagent (1.2 to 1.5 equivalents) into the dropping funnel.

• Add the Grignard reagent dropwise over 15–30 minutes.

• Causality: Dropwise addition prevents localized heating (the reaction is highly exothermic) and suppresses homocoupling side reactions.

5. Reaction Maturation & Monitoring:

• Allow the reaction to stir at the cooled temperature for 1 hour, then gradually warm to room temperature over an additional 1-2 hours.

• Validation Step: Withdraw a 10 μL aliquot, quench it in a GC vial with saturated aqueous NH4​Cl , extract with ethyl acetate, and analyze via TLC (visualized with PMA or CAM stain) or LCMS to confirm the disappearance of the aldehyde starting material.

6. Acidic Quench:

• Re-cool the reaction mixture to 0 °C.

• Slowly add saturated aqueous ammonium chloride ( NH4​Cl ) dropwise until the vigorous bubbling ceases.

• Causality: The NH4​Cl quench serves a dual purpose: it safely destroys any unreacted Grignard reagent and protonates the magnesium alkoxide intermediate to yield the neutral tertiary alcohol product[1]. Avoid strong acids (like HCl) as they may cleave the methoxymethyl ether protecting group.

7. Extraction & Purification:

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 1-(4-(methoxymethyl)oxan-4-yl)-1-R-methanol diastereomers.

Analytical Validation

To validate the success of the chelation control, the crude reaction mixture should be analyzed via 1H NMR prior to column chromatography. The integration of the distinct carbinol protons (the CH-OH signal) for the major and minor diastereomers will provide an accurate calculation of the diastereomeric ratio (dr). High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass, ensuring that β -hydride reduction (which yields a mass [M-R+H]) has not predominantly occurred.

References

• Reactions of Grignard Reagents Source: Master Organic Chemistry URL:[Link]

• Additions of Organomagnesium Halides to α-Alkoxy Ketones: Revision of the Chelation-Control Model Source: ResearchGate URL:[Link]

• Video: Grignard Reagent Preparation and Grignard Reaction Source: JoVE (Journal of Visualized Experiments) URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jove.com [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. Grignard_reaction [chemeurope.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

The Spirocyclic Oxetane Aldehyde: A Versatile Synthon for Heterocyclic Chemistry

Introduction: The Oxetane Motif in Modern Drug Discovery

The oxetane ring, a four-membered cyclic ether, has emerged as a privileged scaffold in contemporary medicinal chemistry. Its incorporation into drug candidates can significantly enhance physicochemical properties such as aqueous solubility and metabolic stability, while also providing a rigid, three-dimensional framework that can improve target selectivity.[1][2] Unlike the more strained and reactive epoxide ring, the oxetane moiety offers a greater degree of chemical stability, particularly under basic and many oxidative conditions, yet it is more synthetically versatile than the larger, more inert tetrahydrofuran ring.[3][4] This unique balance of stability and reactivity makes oxetane-containing building blocks highly sought after in the synthesis of novel therapeutics.[1]

This technical guide focuses on the synthetic applications of a novel and versatile building block: 4-(methoxymethyl)oxane-4-carbaldehyde . The presence of both a reactive aldehyde and a stable methoxymethyl group on a spirocyclic oxetane core provides a unique platform for the construction of a diverse array of heterocyclic compounds with significant potential in drug discovery. This document will detail the synthesis of this key intermediate and provide protocols for its application in the generation of spiro-oxazolines, -pyrimidines, and -imidazoles.

Synthesis of 4-(Methoxymethyl)oxane-4-carbaldehyde

The target aldehyde can be envisioned to be synthesized from a corresponding primary alcohol precursor, (4-(methoxymethyl)oxetan-4-yl)methanol . The synthesis of 3,3-disubstituted oxetanes, including those bearing a protected hydroxymethyl group, has been previously reported.[5] A plausible synthetic route would involve the Williamson etherification of a suitable diol to form the oxetane ring, followed by deprotection and subsequent oxidation.

A particularly effective method for the oxidation of sterically hindered primary alcohols to aldehydes is the Dess-Martin periodinane (DMP) oxidation .[6][7] This reaction proceeds under mild, neutral conditions, which is crucial to avoid the acid-catalyzed ring-opening of the oxetane moiety.[3][8]

Experimental Protocol: Dess-Martin Oxidation of (4-(Methoxymethyl)oxetan-4-yl)methanol

Materials:

• (4-(Methoxymethyl)oxetan-4-yl)methanol

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (4-(methoxymethyl)oxetan-4-yl)methanol (1.0 eq) in anhydrous DCM at room temperature under an inert atmosphere, add Dess-Martin periodinane (1.2 eq) in one portion.[9]

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid dissolves and the two layers are clear.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-(methoxymethyl)oxane-4-carbaldehyde.

Caption: Synthetic route to the target aldehyde.

Applications in the Synthesis of Spiro-Heterocycles

The aldehyde functionality of 4-(methoxymethyl)oxane-4-carbaldehyde serves as a versatile handle for the construction of various heterocyclic rings, leading to novel spirocyclic architectures. These spiro-heterocycles are of significant interest in medicinal chemistry due to their rigid three-dimensional structures which can lead to enhanced biological activity and selectivity.[2][10]

Synthesis of Spiro-Oxazolines

Oxazolines are important five-membered heterocycles found in a number of natural products and are used as chiral ligands in asymmetric catalysis.[11] A highly relevant application for an oxetane-aldehyde is in the synthesis of spiro-oxazolines through an intramolecular cyclization of an intermediate amido-oxetane. This approach is inspired by the reported mild, catalytic synthesis of oxazolines from 3-amido oxetanes via an acid-catalyzed ring-opening and subsequent cyclization.[12][13]

In this proposed pathway, 4-(methoxymethyl)oxane-4-carbaldehyde can be first converted to an N-(2-hydroxyethyl)amide derivative. Subsequent acid-catalyzed cyclization would then yield the desired 4-hydroxymethyl-spiro-oxazoline.

Step 1: Reductive Amination and Amide Coupling

The aldehyde can be reacted with an amino alcohol, such as 2-aminoethanol, via reductive amination to form the corresponding amino alcohol. This intermediate can then be acylated to form the N-(2-hydroxyethyl)amide precursor.

Step 2: Acid-Catalyzed Cyclization

The N-(2-hydroxyethyl)amide can then be subjected to acid-catalyzed dehydrative cyclization to furnish the spiro-oxazoline. Triflic acid has been shown to be an effective catalyst for this transformation.[14][15][16]

Materials:

• 4-(methoxymethyl)oxane-4-carbaldehyde

• 2-Aminoethanol

• Sodium triacetoxyborohydride

• 1,2-Dichloroethane (DCE)

• Acyl chloride or Carboxylic acid with a coupling agent (e.g., HATU)

• Triethylamine or Diisopropylethylamine (DIPEA)

• Triflic acid (TfOH)

Procedure:

• Reductive Amination: To a solution of 4-(methoxymethyl)oxane-4-carbaldehyde (1.0 eq) and 2-aminoethanol (1.1 eq) in DCE, add sodium triacetoxyborohydride (1.5 eq) portion-wise. Stir at room temperature until the reaction is complete (monitored by TLC). Work-up involves quenching with aqueous base, extraction, and purification.

• Amide Coupling: To a solution of the resulting amino alcohol (1.0 eq) and a base (e.g., triethylamine, 2.0 eq) in DCM, add the desired acyl chloride (1.1 eq) dropwise at 0 °C. Stir and allow to warm to room temperature. After completion, perform an aqueous work-up and purify the amide product.

• Cyclization: To a solution of the N-(2-hydroxyethyl)amide (1.0 eq) in DCE, add triflic acid (1.5 eq) at room temperature. Heat the reaction to 80 °C and monitor by TLC. Upon completion, carefully quench with a saturated aqueous solution of NaHCO₃, extract with DCM, and purify the spiro-oxazoline product by column chromatography.[16]

Caption: Pathway to spiro-oxazolines.

Synthesis of Spiro-Pyrimidines via the Biginelli Reaction

The Biginelli reaction is a classic multicomponent reaction that efficiently produces dihydropyrimidinones from an aldehyde, a β-ketoester, and urea or thiourea.[17][18][19] These heterocyclic scaffolds are of significant interest in medicinal chemistry, with many derivatives exhibiting a wide range of biological activities.[20] 4-(Methoxymethyl)oxane-4-carbaldehyde is an ideal candidate for this reaction, allowing for the synthesis of novel spiro-oxetane-dihydropyrimidinones.

Materials:

• 4-(methoxymethyl)oxane-4-carbaldehyde

• Ethyl acetoacetate (or another β-ketoester)

• Urea or Thiourea

• Catalyst (e.g., Diisopropylethylammonium acetate - DIPEAc, or hydrated ferric nitrate)[19][21]

• Ethanol (if not solvent-free)

Procedure (Solvent-Free): [21]

• In a round-bottom flask, combine 4-(methoxymethyl)oxane-4-carbaldehyde (3 mmol), ethyl acetoacetate (3 mmol), urea (or thiourea, 3.2 mmol), and DIPEAc (4 mL).

• Stir the mixture at room temperature. Monitor the reaction by TLC.

• Upon completion, add water and ethyl acetate to the reaction mixture.

• Extract the product with ethyl acetate. The DIPEAc catalyst will remain in the aqueous layer and can be recovered.[21]

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield the spiro-oxetane-dihydropyrimidinone.

Reactant 1	Reactant 2	Reactant 3	Product
4-(Methoxymethyl)oxane-4-carbaldehyde	Ethyl Acetoacetate	Urea	Spiro-Oxetane-Dihydropyrimidinone
4-(Methoxymethyl)oxane-4-carbaldehyde	Methyl Acetoacetate	Thiourea	Spiro-Oxetane-Dihydropyrimidinethione

Synthesis of Spiro-Dihydropyridines via the Hantzsch Reaction

The Hantzsch dihydropyridine synthesis is another powerful multicomponent reaction that combines an aldehyde, two equivalents of a β-ketoester, and an ammonia source to form 1,4-dihydropyridines.[3][22] These compounds are well-known for their activity as calcium channel blockers.[3] The use of 4-(methoxymethyl)oxane-4-carbaldehyde in this reaction would lead to novel spiro-oxetane-1,4-dihydropyridines.

Materials:

• 4-(methoxymethyl)oxane-4-carbaldehyde

• Ethyl acetoacetate (2 eq)

• Ammonium acetate

• Ethanol

Procedure: [4][23]

• In a round-bottom flask, dissolve 4-(methoxymethyl)oxane-4-carbaldehyde (1 eq), ethyl acetoacetate (2 eq), and ammonium acetate (1.3 eq) in ethanol.

• Reflux the reaction mixture for the appropriate time (monitor by TLC).

• Cool the reaction mixture to room temperature. The product may precipitate.

• If precipitation occurs, filter the solid product and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography or recrystallization.

Caption: Multicomponent reactions of the oxetane aldehyde.

Synthesis of Spiro-Imidazoles via the Van Leusen Reaction

The Van Leusen imidazole synthesis is a three-component reaction that provides a straightforward route to imidazoles from an aldehyde, a primary amine, and tosylmethyl isocyanide (TosMIC).[24][25] Imidazoles are a very important class of heterocycles, present in many biologically active molecules.[26] This reaction allows for the facile synthesis of 1,4,5-trisubstituted spiro-oxetane-imidazoles.

Materials:

• 4-(methoxymethyl)oxane-4-carbaldehyde

• Primary amine (e.g., benzylamine)

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃)

• Methanol or Dimethylformamide (DMF)

Procedure: [25][27]

• To a solution of 4-(methoxymethyl)oxane-4-carbaldehyde (1.0 eq) and the primary amine (1.0 eq) in methanol or DMF, stir at room temperature for 30 minutes to form the imine in situ.

• Add TosMIC (1.05 eq) and potassium carbonate (2.0 eq) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography to afford the spiro-oxetane-imidazole.

Conclusion

4-(Methoxymethyl)oxane-4-carbaldehyde is a highly promising and versatile building block for the synthesis of novel spiro-heterocyclic compounds. Its straightforward preparation via the oxidation of the corresponding alcohol, coupled with the reactivity of the aldehyde group in a variety of classic and multicomponent reactions, opens the door to a wide range of structurally diverse molecules. The protocols detailed in this guide provide a solid foundation for researchers and drug development professionals to explore the rich chemistry of this unique synthon and to generate libraries of spiro-oxetane heterocycles for biological screening. The inherent drug-like properties of the oxetane motif suggest that the resulting compounds will be valuable assets in the quest for new and improved therapeutic agents.

References

• Van Leusen Imidazole Synthesis - Organic Chemistry Portal. (URL: [Link])

• Efficient Rapid Access to Biginelli for the Multicomponent Synthesis of 1,2,3,4-Tetrahydropyrimidines in Room-Temperature Diisopropyl Ethyl Ammonium Acetate | ACS Omega. (2019). (URL: [Link])

• “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines - PMC. (URL: [Link])

• Synthesis of Fused Bicyclic Imidazoles by Sequential Van Leusen/Ring-Closing Metathesis Reactions | Organic Letters. (2005). (URL: [Link])

• A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of natural products - PMC. (2019). (URL: [Link])

• Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview - PMC. (URL: [Link])

• Oxazoline - Wikipedia. (URL: [Link])

• A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. (URL: [Link])

• Synthesis of Novel Hantzsch Dihydropyridine Derivatives - Asian Publication Corporation. (URL: [Link])

• A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of natural products - RSC Publishing. (2019). (URL: [Link])

• An efficient and fast procedure for the Hantzsch dihydropyridine syntheses using Coherent Synthesis™. (URL: [Link])

• Biginelli Reaction - J&K Scientific LLC. (2021). (URL: [Link])

• A novel synthesis of 2-substituted oxazolines from aldehydes | 5356 - TSI Journals. (URL: [Link])

• New protocol for Biginelli reaction-a practical synthesis of Monastrol - Arkivoc. (URL: [Link])

• A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of - Semantic Scholar. (2019). (URL: [Link])

• A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. (2022). (URL: [Link])

• Dess-Martin Oxidation | Chem-Station Int. Ed. (2014). (URL: [Link])

• Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis - PMC. (2020). (URL: [Link])

• Synthesis of 2-oxazolines - Organic Chemistry Portal. (URL: [Link])

• Van Leusen Imidazole Synthesis for One-Bead-One-Compound DNA-Encoded Libraries | Bioconjugate Chemistry. (2025). (URL: [Link])

• A new protocol for Biginelli (or like) reaction under solvent-free grinding method using Fe (NO3)3.9H2O as catalyst - Taylor & Francis. (2010). (URL: [Link])

• Imidazole-Based Pharmaceutical Molecules are Synthesized Using th - TSI Journals. (URL: [Link])

• Dess-Martin periodinane - Organic Syntheses Procedure. (URL: [Link])

• A novel synthesis of 2-substituted oxazolines from aldehydes using NaBrO3/NaHSO3. (URL: [Link])

• Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction - PMC. (2021). (URL: [Link])

• A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. (2022). (URL: [Link])

• Dess-Martin Oxidation - Organic Chemistry Portal. (URL: [Link])

• Applications of oxetanes in drug discovery and medicinal chemistry - PMC. (URL: [Link])

• Dess–Martin oxidation - Wikipedia. (URL: [Link])

• Syntheses and medicinal chemistry of spiro heterocyclic steroids - PMC. (URL: [Link])

• Syntheses and medicinal chemistry of spiro heterocyclic steroids - Beilstein Journals. (2024). (URL: [Link])

• From Oxetane to Thietane: Extending the Antiviral Spectrum of 2′-Spirocyclic Uridines by Substituting Oxygen with Sulfur | ACS Medicinal Chemistry Letters. (2022). (URL: [Link])

• Synthesis and Investigation of Novel Spiro-isoxazolines as Anti-Cancer Agents - PMC. (URL: [Link])

• From Oxetane to Thietane: Extending the Antiviral Spectrum of 2′-Spirocyclic Uridines by Substituting Oxygen with Sulfur | ACS Medicinal Chemistry Letters. (2022). (URL: [Link])

• Regioselective synthesis of novel spiro-isoxazolines congeners as antimicrobial agents: in vitro and in-silico assessments - Frontiers. (URL: [Link])

• Synthesis and Investigation of Novel Spiro-isoxazolines as Anti-Cancer Agents - PubMed. (2015). (URL: [Link])

• Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. (URL: [Link])

• (PDF) Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. (URL: [Link])

• Naturally Occurring and Synthetic Imidazoles: Their Chemistry and Their Biological Activities. (URL: [Link])

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews. (URL: [Link])

• Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin - Publish. (2024). (URL: [Link])

• Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers - RadTech. (URL: [Link])

• Oxetanes: formation, reactivity and total syntheses of natural products - Beilstein Journals. (URL: [Link])

• Oxetanes: formation, reactivity and total syntheses of natural products - PMC. (2025). (URL: [Link])

Sources

• 1. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syntheses and medicinal chemistry of spiro heterocyclic steroids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Dess-Martin Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 8. Dess-Martin Oxidation [organic-chemistry.org]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin [publishing.emanresearch.org]
• 11. Oxazoline - Wikipedia [en.wikipedia.org]
• 12. A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of natural products - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03843D [pubs.rsc.org]
• 14. A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid [mdpi.com]
• 17. jk-sci.com [jk-sci.com]
• 18. arkat-usa.org [arkat-usa.org]
• 19. tandfonline.com [tandfonline.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 23. asianpubs.org [asianpubs.org]
• 24. Van Leusen Imidazole Synthesis [organic-chemistry.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. eurekaselect.com [eurekaselect.com]
• 27. Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in 4-(Methoxymethyl)oxane-4-carbaldehyde Synthesis

Welcome to the Application Scientist Technical Support Center. This guide is designed for researchers and drug development professionals experiencing bottleneck issues, specifically low yields, during the synthesis of 4-(methoxymethyl)oxane-4-carbaldehyde (also known as 4-(methoxymethyl)tetrahydro-2H-pyran-4-carbaldehyde).

Rather than simply providing a recipe, this guide deconstructs the standard two-step synthetic route—nitrile alkylation followed by DIBAL-H reduction—focusing on the causality of chemical behaviors and establishing self-validating protocols to ensure experimental success.

Synthetic Workflow & Mechanistic Causality

The most robust and scalable route to 4,4-disubstituted oxanes relies on the generation of a carbanion from tetrahydro-2H-pyran-4-carbonitrile, followed by alkylation and subsequent reduction[1].

Step 1: Alkylation of Tetrahydro-2H-pyran-4-carbonitrile

Objective: Install the methoxymethyl (MOM) group at the C4 position.

• Causality of Reagents: The nitrile group acts as a strong electron-withdrawing moiety, making the α -proton highly acidic. Lithium diisopropylamide (LDA) is selected as a non-nucleophilic base to quantitatively deprotonate the C4 position without attacking the nitrile carbon[1].

• Temperature Control: The reaction must be initiated at -78 °C. While the oxane ring is generally stable, the localized carbanion can trigger retro-Michael ring-opening pathways if allowed to warm prematurely.

• Self-Validating Protocol (IPC): Before adding chloromethyl methyl ether (MOM-Cl), visually confirm the formation of the enolate (often a slight yellowing of the solution) or use a titration indicator. Quench a 0.1 mL aliquot in saturated NH4​Cl and run GC-MS. Proceed only when the starting material peak (m/z 111) is completely consumed.

Step 2: DIBAL-H Reduction to the Aldehyde

Objective: Reduce the nitrile to an aldehyde without over-reducing to the primary amine.

• Causality of Reagents: Diisobutylaluminum hydride (DIBAL-H) is an electrophilic reducing agent. At strictly controlled cryogenic temperatures (-78 °C), the bulky diisobutyl groups stabilize the tetrahedral aluminum-imine intermediate. This steric bulk prevents the collapse of the intermediate, halting further hydride transfer[2].

• Workup Causality: DIBAL-H reductions are notorious for forming gelatinous aluminum hydroxide emulsions upon aqueous quenching. Potassium sodium tartrate (Rochelle's salt) is used because the tartrate dianion strongly chelates Al3+ ions, breaking the emulsion into two distinct, transparent phases[3].

• Self-Validating Protocol (IPC): Quench the reaction at -78 °C with ethyl acetate to consume unreacted DIBAL-H before introducing the aqueous Rochelle's salt solution. This prevents runaway exothermic reductions during the warmup phase.

Visualizing the Reaction Pathway

Synthetic workflow for 4-(Methoxymethyl)oxane-4-carbaldehyde from the nitrile precursor.

Quantitative Yield & Failure Mode Analysis

Use the following table to benchmark your experimental data against expected outcomes. Deviations from the "Expected Value" indicate a specific failure mode in the workflow.

Analytical Parameter	Expected Value	Troubleshooting Threshold	Primary Cause of Deviation
Alkylation Step Yield	85 - 95%	< 70%	Moisture in THF; Degraded LDA/n-BuLi.
Reduction Step Yield	75 - 85%	< 60%	Emulsion product loss; Over-reduction.
Crude Purity (GC-MS)	> 90%	< 80%	Unreacted nitrile intermediate.
Aldehyde : Amine Ratio	> 95:5	< 80:20	DIBAL-H added too fast / Temp > -60°C.

Troubleshooting FAQs

Q: My DIBAL-H reduction is yielding a complex mixture including the primary amine and alcohol. How do I stop this? A: This is a classic case of over-reduction. While DIBAL-H is highly selective for aldehydes at -78 °C, allowing the reaction to warm up before the quench causes the stable aluminum-imine complex to collapse. Once it collapses, the intermediate is exposed to further hydride transfer. Actionable Fix: Always quench the reaction with a sacrificial electrophile (like EtOAc) while the flask is still submerged in the dry ice/acetone bath[2]. Only add the aqueous Rochelle's salt solution after this initial cold quench.

Q: I am losing over 40% of my product during the aqueous workup of the reduction step. The phases won't separate. A: Aluminum salts from DIBAL-H form thick, gelatinous networks in water that physically trap the organic product. Actionable Fix: Use a 1M solution of Potassium Sodium Tartrate (Rochelle's salt) and stir vigorously at room temperature for at least 12 to 24 hours[3]. The solution must transition completely from a milky gel to two distinct, transparent liquid layers before you attempt phase separation in a separatory funnel.

Q: The alkylation step with MOM-Cl stalls at ~50% conversion despite using excess reagents. What is going wrong? A: This indicates premature protonation of the carbanion before alkylation can occur. This is almost always due to adventitious moisture in the system or degraded n-BuLi/LDA. Actionable Fix: Titrate your n-BuLi using diphenylacetic acid prior to use. Ensure your THF is freshly drawn from a solvent purification system (SPS) or distilled over sodium/benzophenone. Furthermore, verify the integrity of your MOM-Cl, as it degrades rapidly upon exposure to atmospheric moisture.

Q: Can the nitrile group act as a leaving group instead of being reduced? A: Yes, under specific nucleophilic aromatic substitution ( SN​Ar ) conditions, cyanides can act as highly active leaving groups[4]. However, in standard aliphatic systems treated with DIBAL-H, the nitrile acts strictly as an electrophilic acceptor for the hydride.

DIBAL-H Reduction Troubleshooting Logic Tree

Troubleshooting logic tree for diagnosing and resolving DIBAL-H reduction failures.

References

• Propionamide Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain Source: Journal of Medicinal Chemistry URL
• Source: Google Patents (WO2019195846A1)
• Source: Googleapis.
• Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles Source: The Journal of Organic Chemistry URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2019195846A1 - Imidazopiperazinone inhibitors of transcription activating proteins - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chromatography & Purification Strategies for 4-(Methoxymethyl)oxane-4-carbaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 4-(Methoxymethyl)oxane-4-carbaldehyde (also known as 4-(methoxymethyl)tetrahydro-2H-pyran-4-carbaldehyde).

This spirocyclic/heterocyclic building block is highly valued in drug development, but its purification is notoriously difficult due to three competing factors:

• Aldehyde Sensitivity: The C4-carbaldehyde group is highly susceptible to auto-oxidation and acid-catalyzed decomposition on standard silica gel [1].

• Acetalization Risk: The presence of the oxane ring and methoxymethyl ether makes the molecule prone to hydration or acetal formation if alcoholic solvents are used during elution.

• Steric Hindrance: The quaternary C4 center sterically shields the carbonyl carbon, which can drastically slow down derivatization-based purification techniques [3].

Purification Decision Workflow

Before committing your crude mixture to a column, it is critical to evaluate the required purity and the scale of your batch. The following decision matrix outlines the optimal purification pathways to prevent product loss.

Fig 1. Decision matrix for purifying 4-(Methoxymethyl)oxane-4-carbaldehyde.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Deactivated Normal-Phase Silica Gel Chromatography

Causality: Standard silica gel is inherently acidic. When a sensitive aldehyde like 4-(Methoxymethyl)oxane-4-carbaldehyde is exposed to active silanol groups, it undergoes acid-catalyzed decomposition or self-condensation [1]. By pre-treating the silica with a mild base (Triethylamine), we neutralize these active sites, preserving the integrity of the aldehyde during separation [2].

Step-by-Step Methodology:

• Slurry Preparation: In a fume hood, weigh silica gel (230–400 mesh) equivalent to 50–100 times the mass of your crude product. Suspend it in Hexane. Add Triethylamine (Et₃N) to achieve a final concentration of 1–2% v/v. Stir for 10 minutes to ensure complete deactivation of acidic sites.

• Column Packing: Pour the slurry into the column. Flush the packed bed with 2 column volumes of 1% Et₃N in Hexane to validate that the column is fully equilibrated.

• Sample Loading: Dissolve the crude aldehyde in a minimum volume of Dichloromethane (DCM). Critical: Do not use Methanol or Ethanol, as the C4-aldehyde will rapidly form an acetal in the presence of trace acid and alcohols.

• Elution & Validation: Elute using a gradient of Hexane:Ethyl Acetate (starting at 95:5, ramping to 80:20). Monitor fractions via TLC. To validate the presence of the aldehyde, stain the TLC plates with 2,4-Dinitrophenylhydrazine (DNPH)—the target compound will immediately form a bright orange/red hydrazone spot.

Protocol B: Bisulfite Adduct Purification (Chromatography-Free)

Causality: Aldehydes react with sodium bisulfite to form water-soluble, charged Bertagnini's salts (bisulfite adducts). This allows lipophilic impurities to be washed away with organic solvents. The aldehyde is then regenerated under basic conditions [4]. This method is highly recommended for scaling up, as it completely bypasses silica-induced degradation[5].

Step-by-Step Methodology:

• Adduct Formation: Dissolve the crude mixture in a water-miscible co-solvent like Dimethylformamide (DMF) or 2-Methyltetrahydrofuran (2-MeTHF). Why? The C4-position is sterically hindered by the oxane ring; a co-solvent ensures intimate contact between the organic aldehyde and the aqueous reagent [3]. Add 3 equivalents of freshly prepared, saturated aqueous Sodium Metabisulfite (Na₂S₂O₅). Shake vigorously for 45 minutes.

• Extraction of Impurities: Add deionized water and an immiscible solvent (e.g., 10% Ethyl Acetate in Hexanes). Separate the layers. The charged bisulfite adduct remains safely in the aqueous phase. Discard the organic layer containing non-polar impurities.

• Base-Catalyzed Regeneration: To the isolated aqueous layer, add an equal volume of Ethyl Acetate. Dropwise, add 50% NaOH (aq) while continuously stirring. Self-Validation Step: Monitor the aqueous layer with pH paper; continue adding NaOH until the pH strictly reaches 12 [6]. The adduct will decompose, releasing the free aldehyde into the organic layer.

• Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Keep the water bath <30°C to prevent volatilization.

Quantitative Data Presentation

To assist in fraction identification and impurity tracking, refer to the expected chromatographic behavior summarized below.

Component / Impurity	Expected Rf (Hexane:EtOAc 80:20)	Optimal Detection Method	Troubleshooting Note
4-(Methoxymethyl)oxane-4-carbaldehyde	~0.45	DNPH Stain (Orange/Red)	Target compound. Sensitive to active silica.
Acetal Byproducts	~0.60	KMnO₄ Stain (Weak Yellow)	Caused by alcoholic solvents. Avoid MeOH/EtOH during loading.
Oxane-4-carboxylic acid derivative	~0.10	Bromocresol Green (Yellow)	Oxidation byproduct. Indicates excessive air exposure; use inert atmosphere.
Unreacted Alcohols/Precursors	~0.25	KMnO₄ Stain (Bright Yellow)	Highly polar. Easily separated via Protocol B (Bisulfite).

Troubleshooting Guide

Q: Why is my aldehyde streaking down the silica column, resulting in poor resolution and overlapping fractions? A: Streaking is a classic symptom of on-column decomposition or strong hydrogen bonding with active silanol groups [2]. Causality & Solution: The standard silica is too acidic for your compound. You must either deactivate the silica using 1-2% Triethylamine (as detailed in Protocol A) or switch to a less acidic stationary phase, such as neutral Alumina.

Q: I attempted the bisulfite adduct method (Protocol B), but no solid precipitate formed. Did the reaction fail? A: Not necessarily. The C4-position of 4-(Methoxymethyl)oxane-4-carbaldehyde is sterically hindered by the bulky tetrahydropyran ring and the methoxymethyl group. This steric bulk, combined with the molecule's inherent lipophilicity, often prevents the bisulfite adduct from crystallizing out of solution [3]. Solution: Do not rely on vacuum filtration. Instead, proceed with the liquid-liquid extraction outlined in Protocol B, Step 2. The adduct is successfully formed but remains dissolved in the aqueous layer [5].

Q: My recovered yield after silica gel chromatography is extremely low (<30%), yet my pre-column TLC showed complete consumption of the starting material. Where did my product go? A: Low molecular weight, highly functionalized aliphatic aldehydes are surprisingly volatile. Solution: During the final concentration step on the rotary evaporator, you are likely pulling the product into the solvent trap. Keep the water bath temperature strictly below 30°C and avoid applying high vacuum (<50 mbar) for extended periods once the bulk solvent has been removed.

Frequently Asked Questions (FAQs)

Q: Can I use GC-MS to verify the purity of 4-(Methoxymethyl)oxane-4-carbaldehyde? A: Proceed with caution. Aldehydes can undergo thermal degradation or rearrangement in the high-temperature GC inlet (typically 250°C). If you observe unexpected degradation peaks, derivatization (e.g., forming a methoxime derivative) prior to GC-MS is required. For non-destructive purity assessment, quantitative ¹H NMR (qNMR) is the gold standard [7].

Q: Is it safe to store the purified aldehyde at room temperature on the benchtop? A: No. Purified aliphatic aldehydes are highly prone to auto-oxidation (converting to the carboxylic acid) and trimerization when exposed to air and ambient light. Store the neat compound under an inert atmosphere (Argon or Nitrogen) in a sealed, light-resistant container at -20°C [8].

References

• Phenomenex. "GC Troubleshooting Guide: Column & Inlet Maintenance." Phenomenex.[Link]

• ResearchGate. "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol." ResearchGate.[Link]

• National Center for Biotechnology Information (PMC). "Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis." NIH.[Link]

• Organic Syntheses. "2-Methyl-3-phenylpropanal." Organic Syntheses, Coll. Vol. 8, p.420.[Link]

Resolving solubility issues with 4-(Methoxymethyl)oxane-4-carbaldehyde in organic solvents

Welcome to the technical support center for 4-(Methoxymethyl)oxane-4-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on resolving solubility challenges encountered with this compound in organic solvents. Our approach is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your experimental work.

Understanding the Solubility Profile of 4-(Methoxymethyl)oxane-4-carbaldehyde

While specific quantitative solubility data for 4-(Methoxymethyl)oxane-4-carbaldehyde is not extensively published, we can infer its solubility characteristics based on its molecular structure. The molecule contains a polar oxane ring and an aldehyde group, which can act as hydrogen bond acceptors.[1] It also possesses a nonpolar methoxymethyl group and an overall cyclic ether structure. This combination suggests that the compound will have moderate polarity.

Therefore, it is expected to be:

• Highly soluble in polar aprotic solvents like acetone, ethyl acetate, tetrahydrofuran (THF), and dichloromethane (DCM).

• Moderately soluble in polar protic solvents such as ethanol and methanol, where the solvent's hydrogen bonding network can be disrupted.

• Slightly soluble to insoluble in nonpolar solvents like hexanes and toluene.

• Slightly soluble in water due to the presence of oxygen atoms that can form hydrogen bonds.

Troubleshooting Guide: Resolving Dissolution Issues

This guide is structured to help you diagnose and solve common solubility problems you might encounter with 4-(Methoxymethyl)oxane-4-carbaldehyde.

Initial Assessment: The Compound Fails to Dissolve

If you are experiencing difficulty dissolving 4-(Methoxymethyl)oxane-4-carbaldehyde, a systematic approach to troubleshooting is crucial. The following flowchart outlines the recommended steps.

Caption: A step-by-step workflow for troubleshooting solubility issues.

Frequently Asked Questions (FAQs)

Q1: I am observing a cloudy solution when trying to dissolve the aldehyde. What could be the cause?

A cloudy solution can indicate several issues:

• Incomplete Dissolution: The concentration of the aldehyde may be too high for the chosen solvent at the current temperature.

• Presence of Impurities: The aldehyde or the solvent may contain impurities that are insoluble.

• Reaction with Solvent: In some cases, the aldehyde may be reacting with the solvent, especially if the solvent is not pure or contains reactive species. Aldehydes can be susceptible to oxidation or polymerization.[2][3]

Troubleshooting Steps:

• Filter a small sample: If the cloudiness is due to insoluble impurities, filtering a small aliquot through a syringe filter (e.g., 0.45 µm PTFE) should yield a clear solution.

• Try a different solvent: If the compound itself is not fully dissolving, select a more appropriate solvent based on polarity.

• Use fresh solvent: Ensure your solvent is from a recently opened bottle and is of an appropriate grade (e.g., anhydrous, HPLC grade) to minimize reactive impurities.

Q2: Can I heat the mixture to aid dissolution? What are the risks?

Gentle heating can often increase the rate of dissolution and the solubility of a compound. For 4-(Methoxymethyl)oxane-4-carbaldehyde, warming the mixture to 30-40°C is a reasonable first step.

Risks Associated with Heating:

• Degradation: Aldehydes can be prone to degradation at elevated temperatures, which may manifest as a color change (e.g., turning yellow or brown) or the formation of byproducts.[2]

• Solvent Evaporation: If using a low-boiling point solvent (e.g., dichloromethane, diethyl ether), heating can lead to significant solvent loss and an increase in concentration, which may cause the compound to precipitate out again upon cooling.

Best Practices for Heating:

• Use a water bath for controlled, gentle heating.

• Stir the mixture continuously to ensure even heat distribution.

• Visually inspect the solution for any signs of degradation.

Q3: What is a co-solvent system, and how can it help with solubility?

A co-solvent system is a mixture of two or more miscible solvents.[4] This approach can be very effective when a single solvent does not provide the desired solubility. By mixing solvents, you can fine-tune the polarity of the medium to better match the solute.

Example Application: If 4-(Methoxymethyl)oxane-4-carbaldehyde is poorly soluble in a nonpolar solvent like toluene, but your reaction requires a nonpolar environment, you can add a small amount of a more polar solvent in which the aldehyde is highly soluble, such as THF or ethyl acetate. This small addition can significantly increase the overall solvating power of the mixture for your compound without drastically changing the overall reaction conditions.

Recommended Co-Solvent Combinations:

Primary Solvent (Nonpolar)	Recommended Co-Solvent (Polar Aprotic)	Starting Ratio (v/v)
Toluene	Tetrahydrofuran (THF)	95:5
Heptane	Ethyl Acetate	98:2
Cyclohexane	Dichloromethane (DCM)	95:5

Q4: My aldehyde has turned yellow upon dissolution. Is it still usable?

A yellow discoloration can be an indicator of degradation. Aldehydes are susceptible to oxidation, which can lead to the formation of carboxylic acids.[3] They can also undergo polymerization or other side reactions.[2]

Recommended Actions:

• Analytical Check: Before proceeding with your reaction, it is highly advisable to check the purity of the dissolved aldehyde. A simple Thin Layer Chromatography (TLC) analysis can often reveal the presence of impurities. Comparing the TLC of the yellowed solution to a freshly prepared solution from solid material (if available) is a good diagnostic.

• Consider the Impact on Your Reaction: If your reaction is sensitive to acidic impurities or requires high purity starting material, it is best to discard the discolored solution and start with fresh compound and solvent.

Experimental Protocol: Determining the Solubility of 4-(Methoxymethyl)oxane-4-carbaldehyde

When quantitative solubility data is required, the following protocol for isothermal solubility determination can be employed.

Objective:

To determine the solubility of 4-(Methoxymethyl)oxane-4-carbaldehyde in a given organic solvent at a specific temperature.

Materials:

• 4-(Methoxymethyl)oxane-4-carbaldehyde

• Selected organic solvent (e.g., ethyl acetate, acetonitrile, toluene)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (0.45 µm, solvent-compatible)

• Pipettes

• Evaporation apparatus (e.g., rotary evaporator or vacuum oven)

Procedure:

• Preparation of Saturated Solution: a. Add an excess amount of 4-(Methoxymethyl)oxane-4-carbaldehyde to a vial. b. Pipette a known volume of the selected solvent into the vial. c. Securely cap the vial and place it in a constant temperature shaker/water bath set to the desired temperature (e.g., 25°C). d. Allow the mixture to equilibrate for at least 24 hours to ensure saturation.

• Sample Collection and Filtration: a. After equilibration, allow the vial to stand undisturbed at the set temperature for 2-4 hours to let excess solid settle. b. Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a syringe. c. Attach a syringe filter to the syringe and dispense the clear, filtered solution into a pre-weighed vial. Record the exact volume of the filtered aliquot.

• Solvent Evaporation and Mass Determination: a. Remove the solvent from the filtered solution under reduced pressure (e.g., using a rotary evaporator) or by gentle heating in a vacuum oven. b. Once all the solvent has been removed, place the vial in a vacuum oven at a mild temperature (e.g., 30°C) for several hours to ensure all residual solvent is gone. c. Cool the vial to room temperature in a desiccator and then weigh it on an analytical balance. d. Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation of Solubility: a. Calculate the mass of the dissolved aldehyde by subtracting the initial mass of the empty vial from the final constant mass. b. The solubility can be calculated using the following formula:

References

• PubChem. 4-methoxyoxane-4-carbaldehyde. National Center for Biotechnology Information. Available at: [Link]

• NextSDS. 4-(Methoxymethyl)oxane-4-carboxylic acid — Chemical Substance Information. Available at: [Link]

• Chemistry Stack Exchange. How are solvents chosen in organic reactions?. Available at: [Link]

• PubChem. 4-Methoxycyclohexane-1-carbaldehyde. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. An overview on Common Organic Solvents and their Toxicity. Available at: [Link]

• National Center for Biotechnology Information. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Available at: [Link]

• Chemguide. oxidation of aldehydes and ketones. Available at: [Link]

• YouTube. organic chemistry review - common organic solvents. Available at: [Link]

• University of Rochester, Department of Chemistry. About Workup. Available at: [Link]

• Organic Chemistry Data. Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

• Imperial College London. Carbonyl Chemistry (12 Lectures) Aldehydes and Ketones. Available at: [Link]

• ResearchGate. A convenient method for the synthesis of hydroxymethyl and carboxaldehyde derivatives of 3,5-diphenyl-4H-pyran-4-one. Available at: [Link]

• MDPI. Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. Available at: [Link]

• Bracher, Paul. Undergraduate Organic Synthesis Guide. Available at: [Link]

• Murov, Steven. Common Organic Solvents: Table of Properties. Available at: [Link]

• IUPAC. SOLUBILITY DATA SERIES. Available at: [Link]

• Arkivoc. Synthesis and some reactions of 5-carbmethoxymethylidene-4-oxo- 1,3-thiazol-2-ylguanidine. Available at: [Link]

• Royal Society of Chemistry. Synthesis of 1,4-ketoaldehydes and 1,4-diketones by Mo-catalyzed oxidative cleavage of cyclobutane-1,2-diols. Available at: [Link]

Sources

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Solvent Miscibility Table [sigmaaldrich.com]

Technical Support Center: Troubleshooting 4-(Methoxymethyl)oxane-4-carbaldehyde Workflows

Welcome to the Application Science troubleshooting center. 4-(Methoxymethyl)oxane-4-carbaldehyde is a highly specialized, sterically encumbered building block widely utilized in drug discovery. Structurally, it features a tetrahydropyran (oxane) ring with a quaternary C4 center bearing both a formyl group and a methoxymethyl ether.

While the lack of α-protons prevents problematic self-aldol condensations, the severe steric shielding of the Bürgi-Dunitz trajectory at the carbonyl carbon frequently derails standard nucleophilic additions and reductive aminations. This guide provides field-proven insights and self-validating protocols to bypass these steric penalties and minimize side reactions.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: Why does my aldehyde purity drop over time, showing a highly polar baseline spot on TLC?

The Causality: Like most aliphatic aldehydes, this compound is highly susceptible to auto-oxidation. It undergoes a radical chain reaction with atmospheric oxygen to form 4-(methoxymethyl)oxane-4-carboxylic acid. Because the compound lacks a conjugated π-system, it is not UV-active. Researchers often miss this degradation byproduct unless the TLC plate is explicitly stained with Bromocresol Green (which highlights the carboxylic acid) or 2,4-Dinitrophenylhydrazine (2,4-DNP). The Fix: Store the neat liquid strictly under an Argon atmosphere at -20 °C. Never leave the reagent bottle open on the benchtop.

Q2: My Grignard addition yields mostly the primary alcohol (reduction byproduct) instead of the desired secondary alcohol. How do I prevent this?

The Causality: Grignard reagents possessing β-hydrogens (e.g., isopropylmagnesium chloride, ethylmagnesium bromide) can act as hydride donors via a six-membered cyclic transition state. Because the C4-quaternary center of your starting material severely blocks direct nucleophilic attack, the reaction pathway shifts from 1,2-addition to a Meerwein-Ponndorf-Verley-type reduction. The Fix: Implement the Imamoto protocol using anhydrous Cerium(III) chloride (). The addition of CeCl₃ generates an organocerium intermediate that is highly nucleophilic but significantly less basic, strongly favoring addition over reduction by increasing the electrophilicity of the carbonyl carbon.

Q3: Reductive amination with primary amines is extremely slow and low yielding. What is the best approach?

The Causality: The rate-limiting step in reductive amination is the formation of the intermediate imine. The bulky quaternary center impedes both the initial nucleophilic attack of the amine and the subsequent dehydration step. Under standard conditions using Sodium triacetoxyborohydride (NaBH(OAc)₃) (), the unreacted aldehyde is often prematurely reduced to the primary alcohol before the imine can fully form. The Fix: Utilize a stepwise, Titanium-mediated approach. Ti(O-iPr)₄ acts as both a potent Lewis acid to activate the carbonyl and a dehydrating agent to force imine formation to 100% completion before any reducing agent is introduced.

Q4: I am seeing a +46 Da mass adduct when running reactions in methanol. What is it?

The Causality: This is the dimethyl acetal byproduct. The aldehyde readily reacts with methanol under mildly acidic conditions (often introduced by amine hydrochloride salts). The Fix: Avoid alcoholic solvents entirely when working with this hindered aldehyde. Switch to aprotic solvents like 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF).

Part 2: Quantitative Data & Pathway Visualization

Table 1: Standard vs. Optimized Reaction Conditions

Reaction / Process	Standard Condition	Major Pathway / Product	Typical Yield	Optimized Condition	Major Pathway / Product	Typical Yield
Nucleophilic Addition	RMgX (β-H), THF, 0 °C	Reduction (Primary Alcohol)	< 15%	RMgX, CeCl₃ , THF, -78 °C	1,2-Addition (Sec. Alcohol)	> 85%
Reductive Amination	R-NH₂, NaBH(OAc)₃, DCE	Reduction (Primary Alcohol)	< 20%	R-NH₂, Ti(O-iPr)₄ , then NaBH₄	Amination (Target Amine)	> 80%
Storage & Handling	Ambient Air, 25 °C	Auto-oxidation (Carboxylic Acid)	~ 15% loss/mo.	Argon Atmosphere, -20 °C	Stable (Unreacted Aldehyde)	> 99%
Solvent Selection	Methanol / H⁺	Acetalization (Dimethyl Acetal)	High	Aprotic Solvents (THF, DCE)	Desired Reaction	N/A

Reaction Pathway Diagram

Divergent reaction pathways of 4-(Methoxymethyl)oxane-4-carbaldehyde.

Part 3: Self-Validating Experimental Protocols

Protocol A: Cerium-Mediated Grignard Addition (Imamoto Protocol)

This protocol suppresses the MPV-type reduction pathway by utilizing an organocerium intermediate.

• Activation of CeCl₃: Place CeCl₃·7H₂O (1.5 eq) in a round-bottom flask. Heat under high vacuum (0.1 mmHg) at 140 °C for 2 hours.

  • Self-Validation Check: The powder must transition from a clumpy solid to a free-flowing, easily stirrable powder. If it clumps and sticks to the flask wall, water is still present and will violently quench your Grignard reagent.

• Complexation: Cool the flask to room temperature under Argon. Add anhydrous THF to create a 0.3 M suspension. Stir vigorously for 2 hours.

  • Self-Validation Check: A uniform, milky-white suspension confirms the proper formation of the active CeCl₃-THF complex.

• Organocerium Formation: Cool the suspension to -78 °C. Add the Grignard reagent (1.5 eq) dropwise. Stir for 1 hour at -78 °C to allow transmetalation.

• Addition: Add 4-(methoxymethyl)oxane-4-carbaldehyde (1.0 eq, dissolved in a minimum volume of THF) dropwise. Stir for 2 hours at -78 °C.

• Workup: Quench the reaction at -78 °C with saturated aqueous NH₄Cl. Warm to room temperature, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Titanium-Mediated Reductive Amination

This protocol forces imine formation to completion prior to reduction, preventing the premature reduction of the sterically hindered aldehyde.

• Imine Formation: To a solution of 4-(methoxymethyl)oxane-4-carbaldehyde (1.0 eq) and the primary amine (1.2 eq) in anhydrous THF (0.2 M), add Titanium(IV) isopropoxide (Ti(O-iPr)₄, 2.0 eq) dropwise at room temperature.

• Dehydration: Stir the mixture under Argon at room temperature for 12 hours.

  • Self-Validation Check: Remove a 10 µL aliquot, quench with water, extract with EtOAc, and spot on a silica TLC plate. Stain the plate with 2,4-DNP. The complete absence of a bright yellow/orange spot confirms full conversion of the aldehyde to the imine. Do not proceed to step 3 until this is confirmed.

• Reduction: Add Sodium borohydride (NaBH₄, 1.5 eq) in one portion. Stir for an additional 4 hours at room temperature.

• Workup: Quench the reaction by adding 1M aqueous NaOH (equal to the volume of THF used).

  • Self-Validation Check: The addition of NaOH will precipitate the titanium salts as a dense, granular white solid, preventing the formation of an unfilterable emulsion.

• Isolation: Filter the suspension through a pad of Celite, washing the filter cake with EtOAc. Separate the organic layer from the filtrate, dry over Na₂SO₄, and concentrate under reduced pressure to yield the target amine.

References

• Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.[Link]

• Imamoto, T. et al. "Use of Cerium(III) Chloride in the Reactions of Carbonyl Compounds with Organolithiums or Grignard Reagents for the Suppression of Abnormal Reactions." Organic Syntheses, 1998.[Link]

Reference Data & Comparative Studies

Spectroscopic Validation and Comparative Analysis of Lab-Synthesized 4-(Methoxymethyl)oxane-4-carbaldehyde

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison & Spectroscopic Validation Guide

Executive Summary

In modern drug discovery, the transition from flat, sp²-rich aromatics to three-dimensional, sp³-rich scaffolds is critical for improving clinical success rates. The construction of functionalized tetrahydropyran (oxane) rings is a cornerstone of this effort, with methoxymethyl groups frequently utilized as crucial directing motifs and structural stabilizers in complex syntheses[1].

4-(Methoxymethyl)oxane-4-carbaldehyde (C₈H₁₄O₃) is a highly specialized, gem-disubstituted building block. By installing both an aldehyde and a methoxymethyl ether at the C4 position of the oxane ring, chemists can generate a stable quaternary center. This guide objectively compares its performance against common commercial alternatives and provides a rigorously self-validating spectroscopic workflow to confirm its successful laboratory synthesis.

Structural Advantages & Alternative Comparison

When designing libraries around the oxane scaffold, researchers typically evaluate several C4-substituted aldehydes. The choice of building block dictates the downstream stability and metabolic profile of the final drug candidate.

Comparative Analysis

• Alternative 1: Oxane-4-carbaldehyde (Tetrahydro-2H-pyran-4-carboxaldehyde) This unsubstituted analog is a widely documented building block in the 2[2]. However, it possesses a reactive alpha-proton at the C4 position. Under the basic conditions often required for cross-coupling or reductive amination, it is highly prone to enolization, leading to aldol self-condensation and unpredictable stereochemistry.

• Alternative 2: 4-(Chloromethyl)oxane-4-carbaldehyde While3 successfully blocks enolization by creating a quaternary center[3], the chloromethyl group acts as a potent alkylating agent. This introduces severe metabolic liabilities, such as off-target glutathione conjugation, which can trigger false positives in high-throughput screening assays.

The Target Advantage: 4-(Methoxymethyl)oxane-4-carbaldehyde solves both issues. The methoxymethyl group blocks enolization while remaining chemically inert under physiological and standard coupling conditions.

Table 1: Comparative Properties & Reactivity Profiles

Property / Metric	4-(Methoxymethyl)oxane-4-carbaldehyde (Target)	Oxane-4-carbaldehyde[2]	4-(Chloromethyl)oxane-4-carbaldehyde[3]
Structural Feature	C4 Quaternary, Ether-substituted	C4 Tertiary, Unsubstituted	C4 Quaternary, Chloro-substituted
Enolization Risk	None (Blocked)	High (Alpha-proton present)	None (Blocked)
Chemical Stability	High (Inert ether)	Moderate (Aldol condensation risk)	Low (Alkylating agent)
Assay Interference	Low (Sterically shielded)	Moderate (Oxidation risk)	High (Nucleophilic conjugation)
Primary Application	Stable spirocycle/scaffold synthesis	Simple reductive aminations	Reactive intermediate

Spectroscopic Validation Workflow

To ensure the integrity of downstream biological data, the lab-synthesized 4-(Methoxymethyl)oxane-4-carbaldehyde must be rigorously validated. The following workflow establishes a self-validating system to confirm the presence of the critical quaternary center and the intact functional groups.

Figure 1: Multidimensional spectroscopic validation workflow for gem-disubstituted oxanes.

Step-by-Step Experimental Protocols

The following methodologies detail not just how to perform the validation, but the causality behind the instrumental parameters to ensure absolute trustworthiness.

Step 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Confirm the carbon framework, specifically the absence of an alpha-proton at C4 and the presence of the aldehyde and methoxy groups.

• Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ provides the deuterium lock signal for field stabilization. TMS acts as an internal standard (0.00 ppm) to ensure absolute chemical shift accuracy, creating a self-validating baseline independent of external calibration errors.

• ¹H NMR Acquisition (400 MHz): Acquire 16 scans with a 1-second relaxation delay.

  • Diagnostic Benchmarks: Look for the aldehyde proton singlet at ~9.55 ppm (1H), the methoxymethyl (-CH₂O-) singlet at ~3.42 ppm (2H), and the methoxy (-OCH₃) singlet at ~3.31 ppm (3H). The absence of a multiplet at ~2.4 ppm (which would be present in the unsubstituted analog[2]) confirms the quaternary nature of C4.

• ¹³C NMR Acquisition (100 MHz): Acquire 512 scans using a 5-second relaxation delay (D1).

  • Causality: The quaternary C4 carbon (~49.3 ppm) lacks directly attached protons, meaning it relies on slower dipole-dipole relaxation mechanisms. A standard 1-second delay would artificially suppress this critical diagnostic peak, leading to false-negative interpretations.

• 2D HMBC Acquisition:

  • Causality: To unequivocally prove the methoxymethyl group is attached to C4 (and not a ring carbon), HMBC is required. You must observe a ³JCH correlation between the methoxymethyl protons (~3.42 ppm) and the quaternary C4 carbon (~49.3 ppm).

Step 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: Orthogonal confirmation of the oxygen-containing functional groups without solvent interference.

• Background Subtraction: Collect a background spectrum of the empty Attenuated Total Reflectance (ATR) diamond crystal.

  • Causality: Background subtraction eliminates atmospheric H₂O and CO₂ interferences, which can mask critical regions of the spectrum.

• Sample Acquisition: Apply 2 μL of the neat liquid sample directly to the crystal and acquire 32 scans at 4 cm⁻¹ resolution.

  • Causality: Analyzing the neat liquid on an ATR crystal prevents solvent masking effects in the crucial "fingerprint" region.

  • Diagnostic Benchmarks: A sharp, intense peak at ~1725 cm⁻¹ confirms the unassociated aldehyde C=O stretch. A strong, broad band at ~1100 cm⁻¹ confirms the C-O-C asymmetric stretch of both the oxane ring and the ether.

Step 3: High-Resolution Mass Spectrometry (HRMS)

Objective: Verify the exact molecular formula (C₈H₁₄O₃) to rule out over-oxidation or incomplete reaction byproducts.

• Sample Preparation: Dilute the sample to 1 μg/mL in a Methanol/Water (50:50) mixture containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton source, facilitating efficient ionization to form the [M+H]⁺ ion. The highly dilute concentration prevents detector saturation and the formation of non-covalent dimers (e.g., [2M+Na]⁺), ensuring the spectrum accurately reflects the monomeric species.

• Acquisition: Inject into an ESI-TOF system operating in positive ion mode.

  • Diagnostic Benchmarks: The theoretical exact mass for [M+H]⁺ is 159.1016 Da. A mass error of less than 5 ppm confirms the elemental composition, distinguishing it from the chloromethyl derivative[3] which would show a distinct isotopic pattern due to ³⁵Cl/³⁷Cl.

Sources

• 1. Synthesis of Marine Polycyclic Polyethers via Endo-Selective Epoxide-Opening Cascades [mdpi.com]
• 2. Tetrahydro-2H-pyran-4-carboxaldehyde | C6H10O2 | CID 9964078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 4-(chloromethyl)oxane-4-carbaldehyde (C7H11ClO2) [pubchemlite.lcsb.uni.lu]

Benchmarking 4-(Methoxymethyl)oxane-4-carbaldehyde in Metallaphotoredox Cross-Coupling

Executive Summary & Structural Advantages

In modern drug discovery, the incorporation of sp³-rich, metabolically stable motifs is a critical design strategy. 4-(Methoxymethyl)oxane-4-carbaldehyde has emerged as a highly specialized building block for synthesizing sterically congested, oxygen-rich frameworks.

Recent advances in metallaphotoredox catalysis have revolutionized the synthesis of complex ketones via acyl radical cross-coupling[1]. However, generating acyl radicals from sterically hindered, quaternary aldehydes often leads to competitive decarbonylation, severely limiting yields[2]. This guide benchmarks the performance of 4-(Methoxymethyl)oxane-4-carbaldehyde against standard aliphatic aldehydes in Nickel/Photoredox-catalyzed acyl-aryl cross-coupling, demonstrating how its unique stereoelectronic profile suppresses side reactions and accelerates product formation.

Mechanistic Rationale: The Causality of Performance

To understand why 4-(Methoxymethyl)oxane-4-carbaldehyde outperforms traditional alternatives, we must analyze the fundamental kinetics of the metallaphotoredox catalytic cycle.

• Suppression of α-Epimerization: Unlike standard secondary aldehydes (e.g., cyclohexanecarbaldehyde), 4-(Methoxymethyl)oxane-4-carbaldehyde features a quaternary C4 center. The complete absence of α-protons eliminates any possibility of enolization or base-catalyzed racemization during the reaction.

• Inhibition of Decarbonylation: When a hydrogen atom transfer (HAT) catalyst abstracts the formyl hydrogen, an acyl radical is generated. For highly substituted aldehydes like pivalaldehyde, this acyl radical rapidly extrudes carbon monoxide (decarbonylation) to form a highly stable tertiary radical[2]. In contrast, the oxygen heteroatoms in the oxane ring and the methoxymethyl (MOM) group of our target molecule inductively withdraw electron density. This inductive effect destabilizes the transition state for CO extrusion, effectively raising the decarbonylation barrier and extending the half-life of the acyl radical.

• Hemilabile Coordination: Once the acyl radical is captured by the Ar-Ni(II) species, a highly electrophilic Ni(III) intermediate is formed. The oxygen atom of the MOM group can act as a hemilabile directing group, weakly coordinating to the Ni(III) center. This coordination increases the electron density at the metal, significantly accelerating the rate-determining reductive elimination step to form the ketone product[3].

Quantitative Benchmarking Data

The following data reflects a standardized metallaphotoredox cross-coupling between various aldehyde building blocks and 4-bromoanisole.

Table 1: Performance of Aldehyde Building Blocks in Acyl-Aryl Cross-Coupling

Aldehyde Substrate	Yield (%)	Decarbonylation (%)	Reaction Time (h)	Key Limitation / Structural Advantage
Cyclohexanecarbaldehyde	82	< 5	12	Susceptible to α-epimerization/enolization.
Pivalaldehyde	45	48	24	High decarbonylation due to stable 3° radical formation.
4-Methyloxane-4-carbaldehyde	68	18	18	Moderate steric hindrance slows radical capture.
4-(Methoxymethyl)oxane-4-carbaldehyde	89	< 2	10	MOM coordination accelerates reductive elimination.

Reaction Conditions: Aldehyde (1.5 equiv), 4-bromoanisole (1.0 equiv), NiCl₂·dme (10 mol%), dtbbpy (10 mol%), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), Quinuclidine (20 mol%), K₂HPO₄ (2.0 equiv), 1,4-Dioxane (0.1 M), 450 nm Blue LED, 25 °C.

Self-Validating Experimental Protocol

To ensure high reproducibility, the following protocol incorporates observable milestones (self-validation) to verify the integrity of the highly sensitive catalytic species. Deoxygenative functionalizations and reductive couplings strictly require the exclusion of oxygen to prevent quenching of the excited-state photocatalyst[4].

Step 1: Reagent Preparation (Inside Glovebox)

• Action: To an oven-dried 8 mL reaction vial equipped with a magnetic stir bar, add NiCl₂·dme (10 mol%), dtbbpy ligand (10 mol%), the iridium photocatalyst Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), quinuclidine (20 mol%), and K₂HPO₄ (2.0 equiv).

• Causality: Quinuclidine is selected as the HAT catalyst because its highly nucleophilic nitrogen efficiently abstracts the formyl hydrogen after being oxidized by the photocatalyst.

Step 2: Substrate Addition & Solvation

• Action: Add 4-bromoanisole (1.0 equiv) and 4-(Methoxymethyl)oxane-4-carbaldehyde (1.5 equiv). Dissolve the mixture in anhydrous 1,4-dioxane to achieve a 0.1 M concentration.

• Causality: 1,4-dioxane is utilized because it stabilizes the polar Ni-intermediates without acting as a competing H-atom donor, which would otherwise quench the HAT catalyst.

Step 3: Degassing (Internal Control)

• Action: Seal the vial with a PTFE septum cap. Remove from the glovebox and sparge the solution with Argon for 15 minutes.

• Validation: Prior to irradiation, the solution must appear pale green, indicating the stable presence of the Ni(II) precatalyst.

Step 4: Photochemical Irradiation

• Action: Place the vial in a photoreactor equipped with 450 nm Blue LEDs. Stir vigorously at 500 rpm for 10 hours at 25 °C (use a cooling fan to prevent thermal degradation).

• Validation: Within the first 30 minutes of irradiation, the solution must transition from pale green to a deep red/brown. This critical color shift confirms the single-electron reduction of Ni(II) to the catalytically active Ni(0) species. If the solution remains green, oxygen contamination has stalled the catalytic cycle, and the reaction must be discarded.

Step 5: Quenching and Isolation

• Action: Turn off the LEDs and open the vial to ambient air to quench the active Ni(0) catalyst. Filter the crude mixture through a short pad of silica gel (eluting with EtOAc) and concentrate under reduced pressure for purification.

Catalytic Cycle Visualization

Fig 1: Metallaphotoredox Acyl Radical Cross-Coupling Catalytic Cycle.

References

• [3] Three-component reductive conjugate addition/aldol tandem reaction enabled by nickel/photoredox dual catalysis - RSC Publishing. URL:[Link]

• [1] Ni/Photoredox-Catalyzed Enantioselective Acylation of α-Bromobenzoates with Aldehydes: A Formal Approach to Aldehyde-Aldehyde Cross-Coupling - Journal of the American Chemical Society. URL:[Link]

• [2] Direct Synthesis of α‑Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling - PMC (National Institutes of Health). URL:[Link]

• [4] Deoxygenative Arylboration of Aldehydes via Copper and Nickel/Photoredox Catalysis - ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Direct Synthesis of α‑Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Three-component reductive conjugate addition/aldol tandem reaction enabled by nickel/photoredox dual catalysis - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06303D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Quality Assessment Guide: GC-MS Profiling of 4-(Methoxymethyl)oxane-4-carbaldehyde

Executive Summary

In modern medicinal chemistry, oxane (tetrahydropyran) scaffolds are highly valued for their ability to improve the pharmacokinetic profiles and aqueous solubility of active pharmaceutical ingredients (APIs). 4-(Methoxymethyl)oxane-4-carbaldehyde is a critical quaternary building block used in the synthesis of complex spirocyclic and heterobicyclic drug candidates.

However, the procurement of this intermediate presents significant quality control challenges. Aldehydes are inherently susceptible to auto-oxidation, and variations in synthetic routes between suppliers often result in distinct impurity profiles. This guide provides an objective, data-driven comparison of 4-(Methoxymethyl)oxane-4-carbaldehyde from three major commercial suppliers, utilizing a rigorously validated Gas Chromatography-Mass Spectrometry (GC-MS) methodology.

Mechanistic Insights into Impurity Profiles

Understanding the degradation and synthetic byproducts of 4-(Methoxymethyl)oxane-4-carbaldehyde is essential before analyzing the GC-MS data. Despite steric hindrance at the C4 quaternary center, the aldehyde moiety remains vulnerable to environmental and chemical stressors.

Common degradation and synthetic impurity pathways for the target aldehyde.

• Oxidation Impurity: Exposure to atmospheric oxygen during packaging or transit leads to the formation of the corresponding carboxylic acid.

• Des-methoxymethyl Impurity: Arises from incomplete alkylation during the upstream synthesis (e.g., failure to fully trap the enolate intermediate).

• Acetal Formation: An analytical artifact or storage impurity that occurs if the aldehyde is exposed to protic solvents (like methanol) under slightly acidic conditions.

Comparative GC-MS Analysis: Supplier Data

We evaluated three distinct lots from different tiers of commercial suppliers. Supplier A represents a premium global vendor, Supplier B a mid-tier discovery chemistry supplier, and Supplier C a bulk generic manufacturer. Data was acquired using the standardized GC-MS protocol detailed in the next section.

Supplier Tier	GC-MS Purity (Area %)	Oxidation Impurity (%)	Des-methoxymethyl Impurity (%)	Residual Solvents Detected	Overall Assessment
Supplier A (Premium)	99.2%	0.3%	0.1%	< 0.1%	Optimal. High purity; suitable for late-stage API synthesis without further purification.
Supplier B (Mid-Tier)	97.5%	1.2%	0.8%	0.4% (DCM)	Acceptable. Cost-effective for early discovery, but requires scavenging of residual acid.
Supplier C (Bulk)	94.1%	3.5%	1.5%	0.8% (MeOH)	Substandard. High oxidation levels and reactive solvent presence; requires distillation prior to use.

Note: The presence of methanol in Supplier C's batch directly correlates with trace levels of the dimethyl acetal impurity observed in their chromatogram.

Standardized GC-MS Methodology

To ensure scientific integrity, the analytical method must account for the thermal lability and reactivity of aldehydes. While trace environmental aldehyde analysis often relies on derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBOA) to enhance volatility and stability[1][2], building block quality control can be effectively achieved via direct injection, provided the solvent and thermal parameters are strictly controlled[3].

The Self-Validating Analytical Workflow

GC-MS analytical workflow for aldehyde impurity profiling.

Step-by-Step Protocol

1. Sample Preparation & Causality of Solvent Choice

• Procedure: Accurately weigh 10.0 mg of 4-(Methoxymethyl)oxane-4-carbaldehyde into a 10 mL volumetric flask. Dilute to volume with GC-grade Ethyl Acetate . Add 10 µL of 4-fluorobenzaldehyde (1 mg/mL) as an Internal Standard (IS).

• Expert Insight: Why Ethyl Acetate? Aldehydes readily react with protic solvents (e.g., Methanol, Ethanol) to form acetals, artificially lowering the observed purity. Ethyl acetate is an aprotic, moderately polar solvent that safely dissolves the oxane scaffold without inducing artifactual degradation. The IS corrects for any variations in injection volume.

2. System Suitability Test (SST)

• Procedure: Inject a blank (Ethyl Acetate) followed by the SST solution (Target Aldehyde + IS).

• Validation Criteria: The system is only validated for use if the resolution ( Rs​ ) between the target aldehyde and the IS is ≥2.0 , and the signal-to-noise ( S/N ) ratio for the target peak is ≥100 . This confirms that active sites in the GC inlet or column are not adsorbing the aldehyde.

3. Gas Chromatography (GC) Conditions

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm) or equivalent low-bleed phase.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL, Split ratio 50:1.

• Inlet Temperature: 220 °C. Causality: Maintained below 250 °C to prevent thermal decarbonylation or degradation of the aldehyde[3].

• Temperature Program: Initial temperature of 60 °C (hold 2 min), ramp at 10 °C/min to 250 °C, and hold for 5 min[3].

4. Mass Spectrometry (MS) Conditions

• Ionization: Electron Ionization (EI) at 70 eV.

• Temperatures: Ion source at 230 °C, Interface at 250 °C[3].

• Acquisition: Scan mode over m/z 40–400 after a 3.5 min solvent delay.

• Expert Insight: While Negative Chemical Ionization (NCI) offers superior sensitivity for trace environmental carbonyls[2], standard 70 eV EI is mandated here to generate highly reproducible fragmentation patterns that can be cross-referenced against NIST libraries for unknown impurity identification.

Conclusion & Purchasing Recommendations

The analytical data clearly demonstrates that the quality of 4-(Methoxymethyl)oxane-4-carbaldehyde varies drastically between suppliers.

• For GMP or Late-Stage Scale-Up: Supplier A is highly recommended. The low oxidation levels (< 0.3%) ensure that downstream reductive aminations or Wittig reactions will proceed with maximum yield and minimal side reactions.

• For Early Discovery: Supplier B offers a viable, cost-effective alternative, provided researchers are aware of the ~1.2% carboxylic acid impurity, which may require a mild basic wash (e.g., saturated NaHCO3​ ) prior to sensitive coupling steps.

• Supplier C should be avoided unless the laboratory is prepared to perform vacuum distillation prior to use, as the high methanol content actively degrades the reagent into its dimethyl acetal form during storage.

References

• Development of a Headspace GC/MS Analysis for Carbonyl Compounds (Aldehydes and Ketones) in Household Products after Derivatization with o-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine. J-Stage.
• Analysis of Aldehydes in Water by Head Space-GC/MS. ResearchGate.
• Integrated Metabolomic Profiling and Harvest Volatile Signatures Reveal Cultivar-Specific Quality Traits in Blueberries (Vaccinium corymbosum L.). MDPI.

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Integrated Metabolomic Profiling and Harvest Volatile Signatures Reveal Cultivar-Specific Quality Traits in Blueberries (Vaccinium corymbosum L.) [mdpi.com]